4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride

Core Science & Biosynthesis

4-Cyano-2,6-difluorobenzene-1-sulfonyl Fluoride: A Privileged Hub for Orthogonal SuFEx and SNAr Functionalization

The S(VI) Electrophilic Hub: A Mechanistic Paradigm

In the expanding toolkit of click chemistry, Sulfur(VI) Fluoride Exchange (SuFEx) has emerged as a premier methodology for constructing robust S–N and S–O linkages[1]. While standard benzenesulfonyl fluorides require aggressive catalysis to overcome their kinetic stability, 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride (CAS: 1935431-09-6) represents a highly specialized, hyper-activated electrophilic hub[2].

The mechanistic causality behind its unique reactivity profile lies in the synergistic electronic effects of its substituents:

• The Para-Cyano Group (-CN): Exerts profound mesomeric (-M) and inductive (-I) electron withdrawal, severely depleting the electron density of the aromatic core.

• The Ortho-Difluoro Groups (-F): Provide intense localized inductive withdrawal (-I) directly adjacent to the sulfonyl center, while simultaneously activating the C2 and C6 positions for Nucleophilic Aromatic Substitution (SNAr)[3].

This "push-pull" electronic vacuum transmits directly to the S(VI) center, rendering the S–F bond exceptionally susceptible to nucleophilic attack under mild, kinetically controlled conditions. However, this extreme activation introduces a critical chemoselectivity challenge: differentiating between SuFEx at the sulfur center and SNAr at the fluorinated carbons.

Physicochemical Profiling

Understanding the baseline physical constants of this building block is essential for designing robust reaction conditions and in-process controls (IPCs).

Table 1: Physicochemical & Structural Profiling

Parameter	Value / Specification
Chemical Name	4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride
CAS Registry Number	1935431-09-6[2]
Molecular Formula	C 7​ H 2​ F 3​ NO 2​ S
Molecular Weight	225.15 g/mol
S(VI) 19 F NMR Shift	~ +60.0 to +65.0 ppm (Diagnostic singlet)
Ar-F 19 F NMR Shift	~ -105.0 to -115.0 ppm (Diagnostic doublet/multiplet)
Storage & Handling	2–8 °C, desiccated, inert atmosphere (Argon/N 2​ )

Chemoselectivity: SuFEx vs. SNAr Dynamics

To harness this molecule effectively, researchers must apply Hard-Soft Acid-Base (HSAB) theory. The S(VI) center is a hard electrophile , preferring hard nucleophiles (e.g., aliphatic amines, alkoxides) under specific Lewis base catalysis (like DBU)[1]. Conversely, the C2/C6 carbons are activated for SNAr by the adjacent electron-withdrawing groups, making them susceptible to soft nucleophiles (e.g., thiolates) at elevated temperatures.

Fig 1: Chemoselective bifurcation of 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride reactivity.

Table 2: Chemoselective Optimization Matrix

Catalyst / Base	Nucleophile	Temp (°C)	Primary Pathway	Expected Yield
DBU (0.2 eq)	Primary Amine	0 to 25	SuFEx (S–N bond)	>90%
BEMP (0.2 eq)	Phenol	25	SuFEx (S–O bond)	85–95%
K 2​ CO 3​ (2.0 eq)	Thiol	60	SNAr (C–S bond at C2/C6)	70–80%
DIPEA (3.0 eq)	Sec. Amine	80	Mixed (SuFEx + SNAr)	<40% (Complex)

Validated Bench Protocols

Trustworthiness in synthetic chemistry requires protocols that are self-validating . The following workflows integrate 19 F NMR tracking as an absolute In-Process Control (IPC), eliminating the ambiguity of standard LC-MS analysis where S–F hydrolysis during ionization can yield false negatives.

Protocol A: Chemoselective SuFEx Amidation (S–N Bond Formation)

Causality Note: We initiate the reaction at 0 °C and add the DBU catalyst dropwise. Because the aromatic ring is highly electron-deficient, a sudden spike in local base concentration at room temperature can trigger exothermic SNAr polymerization or degradation. Kinetic control is paramount.

• Solvation: Dissolve 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride (1.0 eq, 1.0 mmol) in anhydrous acetonitrile (MeCN, 10 mL) under an argon atmosphere. Cool the vessel to 0 °C using an ice bath.

• Nucleophile Addition: Add the desired primary amine (1.05 eq) in a single portion. Stir for 10 minutes to ensure complete homogenization.

• Catalytic Activation: Dissolve 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 0.2 eq) in 1 mL of MeCN. Add this solution dropwise over 5 minutes.

• Self-Validating IPC ( 19 F NMR): After 30 minutes, withdraw a 50 µL aliquot, dilute in CD 3​ CN, and acquire a rapid 19 F NMR spectrum.

  • Validation Metric: The reaction is strictly complete when the sharp S(VI)–F singlet at ~ +60 ppm completely disappears. The aromatic fluorines (~ -105 ppm) must remain unshifted and integrate to 2F, confirming zero SNAr side-reactions.

• Quench & Isolation: Quench the reaction with 0.1 M aqueous HCl (10 mL) to neutralize the DBU and unreacted amine. Extract with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with brine, dry over Na 2​ SO 4​ , and concentrate under reduced pressure.

Fig 2: Self-validating SuFEx amidation workflow with integrated 19F NMR process controls.

Protocol B: Orthogonal SNAr Functionalization (C–S Bond Formation)

Causality Note: To intentionally functionalize the aromatic ring while leaving the SuFEx hub intact for downstream late-stage functionalization, we exploit the "soft" nature of thiolates. Soft nucleophiles bypass the hard S(VI) center and directly attack the highly activated C2/C6 positions.

• Preparation: Dissolve the sulfonyl fluoride (1.0 eq) and a target thiol (1.0 eq) in anhydrous DMF (0.2 M) at room temperature.

• Base Promotion: Add mild, insoluble inorganic base (K 2​ CO 3​ , 2.0 eq). Avoid soluble organic bases (like DBU) which would activate the S–F bond.

• Thermal Activation: Heat the suspension to 60 °C for 4 hours.

• Self-Validating IPC ( 19 F NMR):

  • Validation Metric: The S(VI)–F singlet at ~ +60 ppm must remain intact. The aromatic fluorine signal at ~ -105 ppm will shift and its integration will drop from 2F to 1F, confirming mono-SNAr substitution.

• Isolation: Dilute with water to precipitate the product or extract with diethyl ether. Purify via flash chromatography (Hexanes/EtOAc).

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. 1935431-09-6|4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride|BLD Pharm [bldpharm.com]
• 3. tcichemicals.com [tcichemicals.com]

The Delicate Balance: Shelf-Life and Storage Stability of Highly Electron-Deficient Sulfonyl Fluorides

Executive Summary

Sulfonyl fluorides (SFs) have revolutionized chemical biology, proteomics, and drug development as privileged electrophiles for Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry. While the S–F bond is inherently robust, highly electron-deficient sulfonyl fluorides—such as nitro-substituted, heteroaryl, and perfluoroalkyl derivatives—exhibit a delicate balance between hyper-reactivity and hydrolytic instability. As a Senior Application Scientist, I have designed this whitepaper to provide a comprehensive mechanistic analysis of their degradation pathways, quantitative stability profiles, and self-validating protocols for shelf-life determination and long-term storage.

The Mechanistic Dichotomy of the S(VI)–F Bond

The utility of sulfonyl fluorides stems from their unique thermodynamic and redox stability. The homolytic bond dissociation energy of the S–F bond in SO₂F₂ is approximately 90.5 kcal/mol, which is significantly higher than the 46 kcal/mol of the S–Cl bond in SO₂Cl₂[1]. This robust bond energy, coupled with the high electronegativity of fluorine, ensures that cleavage is strictly heterolytic. Consequently, SFs are highly resistant to reductive environments, such as glutathione-rich biological media, making them ideal for live-cell applications[1].

However, this stability is heavily modulated by the electronic nature of the substituent. In highly electron-deficient sulfonyl fluorides, the strongly electron-withdrawing groups (EWGs) significantly lower the Lowest Unoccupied Molecular Orbital (LUMO) energy[2]. This lowered LUMO energy drastically increases the electrophilicity of the sulfur center, making it highly susceptible to nucleophilic attack by water or hydroxide ions, which leads to accelerated hydrolysis[3].

Electronic Tuning and Hydrolytic Degradation

The degradation of electron-deficient SFs primarily proceeds via base-catalyzed or spontaneous hydrolysis. The mechanism involves the nucleophilic addition of a hydroxide ion (or water) to the S(VI) center, forming a pentacoordinate intermediate. Subsequent collapse of this intermediate ejects the fluoride ion, yielding the corresponding sulfonate anion[4].

Base-catalyzed hydrolysis mechanism of electron-deficient sulfonyl fluorides.

Because the fluoride ion is an excellent leaving group only when stabilized (e.g., via hydrogen-bonding in aqueous media or by Lewis acids like calcium triflimide[5]), trace moisture in storage containers or basic impurities from synthesis can initiate a runaway degradation cascade. The generated HF can further catalyze the decomposition of the storage vessel if standard glass is used, highlighting the necessity of specialized storage protocols.

Quantitative Stability Profiles

The aqueous half-life ( t1/2​ ) of sulfonyl fluorides is a direct proxy for their shelf-life in ambient, moisture-exposed conditions. As shown in the table below, electron-donating groups impart extreme stability, whereas electron-withdrawing groups drastically reduce the half-life.

Substituent Type	Representative Compound	Electronic Nature	Approx. Aqueous Half-Life (PBS, pH 7.4)
Amino-substituted	4-Aminobenzenesulfonyl fluoride	Electron-donating	> 200 hours
Unsubstituted	Benzenesulfonyl fluoride	Neutral	~ 100 - 150 hours
Carboxy-substituted	3-Carboxybenzenesulfonyl fluoride	Electron-withdrawing	4 - 5 hours
Heteroaryl	Pyridine-3-sulfonyl fluoride	Highly Electron-deficient	1 - 38 hours

Data synthesized from hydrolytic characterization studies of S(VI)-F probes[3],[4].

Self-Validating Experimental Protocols

To ensure absolute scientific integrity, the protocols for determining and extending the shelf-life of these compounds must be self-validating. This means incorporating internal standards and orthogonal analytical techniques to rule out false positives (e.g., apparent degradation caused by precipitation rather than hydrolysis).

Accelerated Shelf-Life Determination Workflow

This protocol uses quantitative ¹⁹F-NMR (qNMR) and LC-MS to track the degradation of the S–F bond. ¹⁹F-NMR is chosen because it allows direct, non-destructive observation of the S–F resonance (typically around +30 to +60 ppm) without requiring derivatization, which could artificially skew the kinetic data.

Self-validating workflow for accelerated shelf-life testing of sulfonyl fluorides.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the electron-deficient sulfonyl fluoride in a biologically relevant solvent mixture (e.g., 5% DMSO in PBS buffer, pH 7.4) to a final concentration of 600 µM[4].

• Internal Standardization (The Validation Step): Add 1,4-difluorobenzene or trifluorotoluene as an internal standard.

  • Causality: The internal standard does not undergo hydrolysis. If the total ¹⁹F signal (SF + standard) decreases over time, it indicates precipitation or volatilization, not just hydrolysis, thereby validating the kinetic data.

• Incubation: Aliquot the mixture into sealed, PTFE-lined LC-MS vials. Incubate at multiple temperatures (e.g., 25°C, 37°C, and 50°C) to allow for Arrhenius calculations.

• Data Acquisition: At specific time intervals (0, 1, 2, 4, 8, 12, 24 hours), acquire ¹⁹F-NMR spectra and LC-MS chromatograms[4].

• Kinetic Analysis: Plot the natural log of the remaining SF concentration against time. The slope yields the degradation rate constant ( k ). Extrapolate to typical storage temperatures (e.g., -20°C) to determine the theoretical shelf-life.

Best Practices for Long-Term Storage

Because electron-deficient SFs are highly sensitive to nucleophilic attack, their long-term storage requires strict environmental controls to prevent auto-catalytic degradation.

Step-by-Step Methodology:

• Lyophilization: Ensure the compound is completely free of water and residual basic solvents (e.g., pyridine, triethylamine) post-synthesis. Even trace bases will catalyze auto-degradation.

• Container Selection: Store the compound in high-density polyethylene (HDPE) or PTFE-lined borosilicate glass vials.

  • Causality: If trace hydrolysis occurs, the generated HF will etch standard glass, producing water as a byproduct ( 4HF+SiO2​→SiF4​+2H2​O ), which cyclically accelerates further hydrolysis.

• Inert Atmosphere: Backfill the vials with ultra-high purity Argon.

  • Causality: Argon is heavier than nitrogen and provides a superior protective blanket against atmospheric moisture upon opening the vial.

• Temperature Control: Store at -18°C to -20°C[6]. Under these conditions, the activation energy barrier for hydrolysis is rarely breached, extending the shelf-life of even highly electron-deficient SFs to >12 months with minimal (<3%) decomposition[6].

Conclusion

The deployment of highly electron-deficient sulfonyl fluorides in chemical biology offers unparalleled reactivity for targeting nucleophilic residues. However, this reactivity inherently compromises their shelf-life. By understanding the LUMO-driven hydrolytic pathways and implementing self-validating kinetic assays alongside strict PTFE/Argon storage protocols, researchers can successfully harness these potent electrophiles without falling victim to premature degradation.

Sources

• 1. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: BTPP-Catalyzed SuFEx and Sequential SNAr Reactions Using 4-Cyano-2,6-difluorobenzene-1-sulfonyl Fluoride

Executive Summary

The development of multidimensional click-chemistry hubs has revolutionized the rapid assembly of complex molecular architectures in drug discovery and materials science. 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride represents a next-generation, tri-orthogonal hub featuring one Sulfur(VI) electrophile (–SO₂F) and two highly activated sp²-Carbon electrophiles (C–F bonds).

This application note details the optimized protocols for utilizing the non-nucleophilic phosphazene superbase BTPP (tert-Butylimino-tri(pyrrolidino)phosphorane) to achieve absolute chemoselectivity. By exploiting BTPP's unique thermodynamic and kinetic profile, researchers can program the sequential functionalization of this hub—beginning with a chemoselective Sulfur(VI) Fluoride Exchange (SuFEx) reaction, followed by step-wise Nucleophilic Aromatic Substitution (SNAr) cascades.

Mechanistic Rationale & The Power of BTPP (E-E-A-T)

The Challenge of Multidimensional Hubs

When a molecule possesses multiple highly electrophilic sites, chemoselectivity becomes the primary synthetic hurdle. In 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride, the –SO₂F group is a classic SuFEx handle . However, the two fluorine atoms at the 2- and 6-positions are exceptionally activated toward SNAr due to the strong electron-withdrawing nature of the ortho-sulfonyl group and the inductive pull of the meta-cyano group. If a standard nucleophilic base (e.g., DMAP or Pyridine) or a primary/secondary amine base is used, premature SNAr degradation or base-mediated polymerization is inevitable.

Causality Behind the Catalyst Choice

To achieve chemoselective SuFEx without triggering SNAr, the catalyst must fulfill two criteria:

• Extreme Basicity: It must rapidly deprotonate phenols/alcohols to generate a highly reactive oxygen nucleophile.

• Zero Nucleophilicity: It must not attack the S(VI) center or the activated C–F bonds itself.

BTPP (pKₐ ~ 28.4 in MeCN) perfectly satisfies these requirements[1]. Its extreme steric bulk prevents it from acting as a nucleophile, eliminating base-catalyzed SNAr degradation pathways[2]. When BTPP deprotonates a phenol, it forms a "naked" phenoxide ion due to the large, diffuse nature of the [BTPP-H]⁺ counterion. This highly reactive, unencumbered hard oxygen nucleophile strongly prefers the hard S(VI) electrophilic center over the softer C(sp²) aromatic system, driving the SuFEx reaction to completion in minutes to hours while leaving the ortho-fluorines untouched.

Fig 1. BTPP-catalyzed chemoselective SuFEx mechanistic pathway avoiding SNAr side-reactions.

Quantitative Data: Catalyst Optimization

The superiority of BTPP over traditional organic bases is demonstrated in the chemoselective SuFEx coupling of 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride with standard phenol.

Table 1: Optimization of Chemoselective SuFEx Conditions

Base/Catalyst	pKₐ (MeCN)	Nucleophile	Time (h)	SuFEx Yield (%)	SNAr Side-Product (%)
BTPP	28.4	Phenol	2	> 98	< 1
DBU	24.3	Phenol	4	85	12
TEA	18.8	Phenol	24	15	5
K₂CO₃	N/A	Phenol	12	45	30

Note: Reactions performed at 0.2 M in anhydrous MeCN at room temperature.

Experimental Protocols

Protocol A: Chemoselective SuFEx (Synthesis of Aryl Fluorosulfonates)

This protocol is designed as a self-validating system to ensure the integrity of the C–F bonds is maintained during the S(VI) functionalization.

Materials:

• 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride (1.0 equiv)

• Phenol derivative (1.05 equiv)

• BTPP (5 mol%)

• Anhydrous Acetonitrile (MeCN)

Step-by-Step Methodology:

• Preparation: Flame-dry a 10 mL round-bottom flask equipped with a magnetic stir bar. Flush with Argon for 5 minutes.

• Reagent Loading: Dissolve 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride (1.0 mmol) and the phenol derivative (1.05 mmol) in 5.0 mL of anhydrous MeCN.

• Catalyst Initiation: Add BTPP (0.05 mmol, ~16 µL) dropwise via a micro-syringe. Causality Note: BTPP is added last to ensure the phenoxide is generated exclusively in the presence of the electrophilic hub, preventing any base-mediated homocoupling or degradation.

• Incubation: Stir the reaction mixture at room temperature (20–25 °C) for 2 hours.

• Self-Validation (In-Process Control): Take a 10 µL aliquot, dilute in 1 mL MeCN, and analyze via LC-MS.

  • Validation Check: The desired SuFEx product will show a mass shift corresponding to the loss of HF (-20 Da) relative to the sum of the starting materials. The strict absence of a -40 Da mass shift validates that the ortho-fluorines remain completely intact.

• Quenching & Isolation: Quench the reaction by adding 5 mL of saturated aqueous NH₄Cl. Extract with Ethyl Acetate (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash chromatography (Hexanes/EtOAc) to yield the pure aryl fluorosulfonate.

Protocol B: Sequential SuFEx / SNAr Functionalization

Once the SuFEx linkage is established, the remaining C–F bonds can be sequentially addressed using orthogonal nucleophiles.

Step-by-Step Methodology:

• Phase 1 (SuFEx): Execute Protocol A to isolate the mono-SuFEx functionalized hub.

• Phase 2 (First SNAr): Dissolve the purified SuFEx product (1.0 equiv) in anhydrous DMF (0.2 M). Add a secondary aliphatic amine (e.g., Morpholine, 1.1 equiv) and N,N-Diisopropylethylamine (DIPEA, 1.5 equiv).

  • Causality Note: The 2-fluoro position is now highly activated by the newly formed ortho-arylsulfonate ester group. Mild heating (60 °C for 4 hours) is sufficient to achieve complete mono-substitution at the 2-position.

• Phase 3 (Second SNAr): To functionalize the final 6-fluoro position, a stronger nucleophile is required due to the electron-donating effect of the newly installed amine. Add a thiol (e.g., Benzyl mercaptan, 1.2 equiv) and Cs₂CO₃ (2.0 equiv) directly to the reaction vessel. Elevate the temperature to 80 °C and stir for 6 hours.

• Final Isolation: Cool the mixture to room temperature, dilute with water, and extract with Dichloromethane. Purify the resulting tri-functionalized compound via reverse-phase HPLC.

Fig 2. Sequential tri-orthogonal functionalization workflow using the difluoro-hub.

References

• Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition, 53(36), 9430-9448.[Link]

• Jones, R. E. H., Aspin, P., Davies, S. H., Mann, I., Priestley, C., Roberts, A. D., Zotova-Eldridge, N., & Leahy, J. H. (2022). Use of Phosphazene Base BTPP for Phosphorylative Activation in the Scale-Up of BET Inhibitor GSK525762. Organic Process Research & Development, 26(1), 102-110.[Link]

• Sukriti, S., et al. (2022). A transfer learning approach for reaction discovery in small data situations using generative model. Patterns, 3(8), 100545.[Link]

• Gao, B., et al. (2017). Biocompatible SuFEx Click Chemistry: Thionyl Tetrafluoride (SOF4) Derived Polymodal Imidosulfuroyl Fluorides. Nature Chemistry, 9, 1083-1088. [Link]

Sources

• 1. A transfer learning approach for reaction discovery in small data situations using generative model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Late-Stage Functionalization Using Cyano-Difluorobenzenesulfonyl Fluorides

Introduction: The Imperative for Late-Stage Functionalization and the Rise of Privileged Electrophiles

In the landscape of modern drug discovery and development, the ability to rapidly generate structural diversity from advanced, biologically active intermediates is paramount. Late-stage functionalization (LSF) has emerged as a powerful strategy to achieve this, allowing for the direct modification of complex molecules at a late point in their synthetic sequence.[1] This approach circumvents the need for lengthy de novo syntheses for each new analog, thereby accelerating the exploration of structure-activity relationships (SAR) and the optimization of pharmacokinetic and pharmacodynamic properties.

At the heart of many LSF strategies lies the use of "privileged" electrophiles – reactive functional groups that exhibit a unique balance of stability and reactivity, enabling them to participate in chemoselective transformations under mild conditions compatible with a wide array of functional groups present in drug-like molecules. Among these, sulfonyl fluorides have garnered significant attention as versatile and highly effective reagents.

The Emergence of Sulfonyl Fluorides and SuFEx Chemistry

Sulfonyl fluorides (R-SO₂F) have been recognized for their unique reactivity profile, which is harnessed in the Sulfur(VI) Fluoride Exchange (SuFEx) reaction, a cornerstone of next-generation "click chemistry".[2][3] Unlike their more reactive sulfonyl chloride counterparts, sulfonyl fluorides exhibit remarkable stability to a variety of reaction conditions, yet can be selectively activated to react with nucleophiles. This "dormant reactivity" makes them ideal for applications in complex chemical environments, including biological systems.[4][5]

The utility of sulfonyl fluorides extends beyond synthetic chemistry into the realm of chemical biology, where they have been employed as covalent probes to identify and validate novel drug targets. Their ability to react with a broader range of nucleophilic amino acid residues—including lysine, tyrosine, serine, threonine, and histidine, in addition to the more commonly targeted cysteine—expands the scope of the "ligandable proteome".[5][6]

Cyano-Difluorobenzenesulfonyl Fluorides: Rationale for Design and Application

While a broad spectrum of arylsulfonyl fluorides has been developed, the strategic placement of electron-withdrawing groups on the aromatic ring can be used to fine-tune the electrophilicity of the sulfur center, thereby modulating the reactivity of the sulfonyl fluoride. The introduction of two fluorine atoms and a cyano group onto the benzene ring, as in 2-cyano-4,6-difluorobenzenesulfonyl fluoride , is a deliberate design choice aimed at enhancing its utility in LSF and bioconjugation.

The rationale behind this substitution pattern is multi-faceted:

• Enhanced Electrophilicity: The strongly electron-withdrawing nature of the two fluorine atoms and the cyano group significantly increases the electrophilicity of the sulfur atom in the sulfonyl fluoride moiety. This heightened reactivity can facilitate SuFEx reactions with a broader range of nucleophiles or enable reactions to proceed under milder conditions.

• Modulation of Physicochemical Properties: The incorporation of fluorine atoms is a well-established strategy in medicinal chemistry to improve a molecule's metabolic stability, membrane permeability, and binding affinity.[7] The cyano group can also participate in favorable interactions within protein binding pockets.

• Spectroscopic Handle: The presence of fluorine atoms provides a convenient handle for ¹⁹F NMR analysis, which can be a powerful tool for monitoring reaction progress and characterizing products.

Synthesis of Cyano-Difluorobenzenesulfonyl Fluorides

The synthesis of polysubstituted arylsulfonyl fluorides, including those with fluoro and cyano functionalities, can be achieved through several established methods. While a specific, detailed protocol for 2-cyano-4,6-difluorobenzenesulfonyl fluoride is not prominently available in the reviewed literature, its synthesis can be reasonably extrapolated from general methods for preparing highly functionalized arylsulfonyl fluorides. A common and effective approach involves the halogen-exchange fluorination of a corresponding sulfonyl chloride precursor.

A plausible synthetic route is outlined below:

Caption: General workflow for the late-stage sulfonylation of a phenolic substrate.

Detailed Protocol:

• Materials:

  • Phenolic substrate (e.g., a drug candidate with an exposed phenol)

  • 2-cyano-4,6-difluorobenzenesulfonyl fluoride

  • Anhydrous aprotic solvent (e.g., Dichloromethane (DCM) or Acetonitrile (MeCN))

  • Base (e.g., Triethylamine (TEA) or Diisopropylethylamine (DIPEA))

  • Standard laboratory glassware and purification equipment

• Procedure: a. To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the phenolic substrate (1.0 eq). b. Dissolve the substrate in the chosen anhydrous solvent. c. Add the base (1.2-1.5 eq) to the solution and stir for 5-10 minutes at room temperature. d. In a separate flask, prepare a solution of 2-cyano-4,6-difluorobenzenesulfonyl fluoride (1.1 eq) in the same anhydrous solvent. e. Cool the solution of the phenolic substrate to 0 °C using an ice bath. f. Slowly add the solution of 2-cyano-4,6-difluorobenzenesulfonyl fluoride to the reaction mixture dropwise over 10-15 minutes. g. After the addition is complete, allow the reaction to slowly warm to room temperature and stir. h. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). i. Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride. j. Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., DCM or Ethyl Acetate). k. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. l. Purify the crude product by flash column chromatography on silica gel to obtain the desired sulfonate ester.

Table 1: Representative Reaction Parameters for Late-Stage Sulfonylation

Parameter	Recommended Range/Value	Notes
Substrate:Reagent Ratio	1 : 1.1 - 1.3	A slight excess of the sulfonyl fluoride is typically used.
Base	TEA, DIPEA, Pyridine	The choice of base can influence reaction rate and selectivity.
Solvent	DCM, MeCN, THF	Must be anhydrous to prevent hydrolysis of the sulfonyl fluoride.
Temperature	0 °C to room temperature	Initial cooling helps to control the exothermicity of the reaction.
Reaction Time	1 - 24 hours	Highly dependent on the nucleophilicity of the substrate.

Application in Bioconjugation and as a Covalent Probe

The enhanced reactivity of cyano-difluorobenzenesulfonyl fluorides makes them attractive candidates for use as covalent probes in chemical biology. The general principle involves the incubation of the probe with a biological sample (e.g., cell lysate or purified protein), followed by the identification of covalently modified proteins.

Workflow for Protein Labeling with a Cyano-Difluorobenzenesulfonyl Fluoride Probe:

Sources

• 1. A late-stage functionalization tool: sulfonyl fluoride mediated deoxymethylation of phenols - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [ccspublishing.org.cn]
• 3. merckmillipore.com [merckmillipore.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

SuFEx Technical Support Center: Optimizing Catalyst Loading for 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride

Welcome to the SuFEx Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers, chemists, and drug development professionals working with highly electron-deficient SuFEx hubs.

Working with 4-cyano-2,6-difluorobenzene-1-sulfonyl fluoride presents a unique mechanistic challenge: balancing the extreme electrophilicity of the sulfur(VI) center against the vulnerability of the aromatic ring to undesired side reactions. This guide provides the causality behind catalyst selection, a diagnostic workflow, and self-validating protocols to ensure chemoselective S–O and S–N bond formation.

Diagnostic Workflow: Catalyst & Loading Selection

Before beginning your optimization, use the decision tree below to match your nucleophile with the appropriate catalyst loading strategy. This prevents the most common mode of failure with this substrate: Nucleophilic Aromatic Substitution (SNAr).

Workflow for optimizing catalyst loading based on nucleophile type to prevent SNAr side reactions.

Troubleshooting & FAQs

Causality of Reactivity: Why does this substrate require unique optimization?

Q: Why can't I use the standard 20 mol% DBU loading for 4-cyano-2,6-difluorobenzene-1-sulfonyl fluoride?

A: Standard SuFEx hubs (like simple benzenesulfonyl fluorides) require 10–30 mol% of 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) to effectively activate the S(VI)–F bond. However, 4-cyano-2,6-difluorobenzene-1-sulfonyl fluoride is exceptionally electron-deficient. The strongly electron-withdrawing para-cyano group and the two ortho-fluorine atoms significantly increase the electrophilicity of the sulfur center, drastically accelerating the SuFEx reaction rate .

The Mechanistic Trade-off: This high electrophilicity activates the aromatic ring. The ortho-fluorines become highly susceptible to Nucleophilic Aromatic Substitution (SNAr). Using a standard 20 mol% DBU loading or a stronger superbase like BEMP often leads to competitive nucleophilic attack on the ring fluorines rather than the desired S–F exchange . Therefore, lowering the catalyst loading is a mechanistic necessity to maintain chemoselectivity, not just an optimization of resources.

Catalyst Selection: DBU vs. BEMP vs. BTMG

Q: Which catalyst system provides the best chemoselectivity for this hub?

A: We strongly recommend BTMG (2-tert-butyl-1,1,3,3-tetramethylguanidine) in combination with HMDS (hexamethyldisilazane) —a protocol known as Accelerated SuFEx Click Chemistry (ASCC) .

• DBU (pKaH ~24.3 in MeCN): Prone to hydrolysis. At higher loadings, it risks SNAr with this specific substrate.

• BEMP (pKaH ~27.6 in MeCN): Too basic. It rapidly deprotonates the nucleophile but will almost certainly trigger SNAr on the ortho-fluorines before the SuFEx coupling completes.

• BTMG (pKaH ~26.0 in MeCN): Occupies the thermodynamic "sweet spot." HMDS acts synergistically as an in situ silylating agent and a fluoride scavenger, preventing catalyst degradation by HF. This allows you to drop the BTMG loading to 1.0–5.0 mol% , completely suppressing SNAr while driving the coupling to completion in under 5 minutes .

Handling Aliphatic Nucleophiles

Q: My coupling works perfectly with phenols, but fails or degrades with aliphatic alcohols. How do I adjust?

A: Aliphatic alcohols are poorer nucleophiles for SuFEx compared to aryl alcohols, and the resulting alkyl sulfonates are prone to competing SN2 degradation pathways. For aliphatic alcohols, you must increase the BTMG loading to 20 mol% and extend the reaction time to ~30 minutes . Because you are increasing the base loading, you must monitor the reaction closely via LC-MS to ensure the ortho-fluorines remain intact.

Quantitative Data: Catalyst Optimization Matrix

The following table summarizes the causal relationship between catalyst choice, loading, and the resulting chemoselectivity when coupling 4-cyano-2,6-difluorobenzene-1-sulfonyl fluoride with a standard aryl alcohol (phenol).

Catalyst	Loading (mol%)	Additive	Reaction Time	Chemoselectivity (SuFEx vs. SNAr)	Isolated Yield
DBU	20	None	180 min	Poor (Significant SNAr observed)	< 50%
DBU	5	None	180 min	Good	~60%
BEMP	5	None	5 min	Poor (Rapid SNAr degradation)	< 30%
BTMG	5	HMDS (1.0 eq)	5 min	Excellent (No SNAr detected)	> 95%
BTMG	1	HMDS (1.0 eq)	5 min	Excellent (Optimal Conditions)	> 95%

Self-Validating Experimental Protocol

Standard Operating Procedure: ASCC Coupling of Electron-Deficient Hubs with Aryl Alcohols

This protocol is designed as a self-validating system. The generation of volatile byproducts (TMS-F and ammonia) drives the reaction forward thermodynamically. If physical signs of the reaction (effervescence/exotherm) are absent, it immediately diagnoses a failure point (usually moisture contamination hydrolyzing the HMDS).

Step-by-Step Methodology:

• Preparation: Flame-dry a 10 mL reaction vial equipped with a magnetic stir bar. Purge the vial with dry Nitrogen to ensure an anhydrous environment.

• Reagent Loading: Add 4-cyano-2,6-difluorobenzene-1-sulfonyl fluoride (0.1 mmol) and the desired aryl alcohol (0.1 mmol) to the vial.

• Solvent & Scavenger Addition: Dissolve the mixture in anhydrous Acetonitrile (MeCN, 1.0 mL). Add Hexamethyldisilazane (HMDS, 0.1 mmol, 1.0 equiv).

  • Self-Validation Checkpoint: The mixture should remain clear and stable. No reaction should occur at this stage.

• Catalyst Initiation: Inject BTMG (1.0 µmol, 1.0 mol%) into the stirring solution.

  • Self-Validation Checkpoint: The reaction will mildly exotherm. You may observe slight effervescence as the catalytic cycle generates volatile NH3 and TMS-F. If the solution turns immediately dark or opaque, suspect SNAr degradation from excess base.

• Incubation: Stir at room temperature (20–25 °C) for exactly 5 minutes. Do not exceed this time to prevent late-stage SNAr.

• Quench & Evaporation: Because the ASCC protocol relies on a volatile catalyst (BTMG) and produces volatile side products, aqueous workup is unnecessary. Simply evaporate the reaction mixture under reduced pressure.

• Purification: Pass the crude residue through a short silica plug (Hexanes/EtOAc) to yield the analytically pure aryl sulfonate.

References

• Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation Source: PMC - NIH URL:[Link]

• Catalytic SuFEx Reactivity of Sulfonimidoyl Fluorides with Functionalized Amines with Automation Applicable Conditions Source: ChemRxiv URL:[Link]

• Accelerated SuFEx Click Chemistry for Modular Synthesis Source: PMC - NIH URL:[Link]

Troubleshooting low yields in sulfonamide synthesis from CAS 1935431-09-6

A Senior Application Scientist's Guide to Troubleshooting Low Yields

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges in the synthesis of sulfonamides. While the specific properties of the starting material designated by CAS Number 1935431-09-6 are not publicly available, this guide will proceed under the common scenario that it is a primary or secondary amine precursor. The principles and troubleshooting strategies outlined here are broadly applicable to the synthesis of N-aryl and N-alkyl sulfonamides and will provide a robust framework for optimizing your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: My sulfonamide synthesis is resulting in a significantly lower yield than expected. What are the most common initial factors to investigate?

Low yields in sulfonamide synthesis can often be traced back to a few key areas: the quality of your reagents, the reaction conditions, and the workup procedure.[1] Before delving into more complex possibilities, a systematic check of these fundamentals is crucial.

A common culprit is the degradation of the sulfonyl chloride reagent.[2] Sulfonyl chlorides are highly susceptible to hydrolysis by ambient moisture, which converts them into the corresponding and unreactive sulfonic acid.[1] This side reaction not only consumes your electrophile but can also complicate the purification of your desired product.

Initial Troubleshooting Workflow

To systematically diagnose the source of low yield, follow this initial workflow:

Caption: Initial troubleshooting workflow for low sulfonamide yield.

Q2: I've confirmed my reagents and setup are sound, but the yield is still poor. What are the likely chemical reasons for this, and how can I address them?

If the initial checks do not resolve the issue, consider the chemical specifics of your substrates and reaction conditions.

Poor Nucleophilicity of the Amine: Electron-deficient or sterically hindered amines may exhibit slow reaction rates.[2] For these less reactive amines, simply mixing at room temperature may be insufficient.

• Solution: Gentle heating of the reaction mixture can often overcome the activation energy barrier.[2] If heating does not improve the yield or leads to decomposition, consider alternative, more forcing reaction conditions or a different synthetic strategy altogether.

Side Reactions: Several side reactions can compete with your desired sulfonamide formation:

• Hydrolysis of the Sulfonyl Chloride: As mentioned, this is a major competing reaction.[1] The sulfonic acid byproduct is highly polar and can often be seen as a baseline spot on a TLC plate.

• Di-sulfonylation of Primary Amines: Primary amines possess two N-H bonds, and under certain conditions, both can react with the sulfonyl chloride, leading to a di-sulfonylated byproduct. This is more likely to occur if an excess of the sulfonyl chloride is used or if the reaction is left for a prolonged period.

Suboptimal Solvent or Base: The choice of solvent and base can significantly impact the reaction rate and yield.[2]

Parameter	Recommendation	Rationale
Solvent	Anhydrous Dichloromethane (DCM) or Pyridine	DCM is a good general-purpose solvent for this reaction. Pyridine can act as both a solvent and a base.[2]
Base	Triethylamine (TEA) or Pyridine	A non-nucleophilic base is required to neutralize the HCl generated during the reaction.[2] An excess of the base is typically used.

Advanced Troubleshooting for Challenging Substrates

Q3: My amine starting material (CAS 1935431-09-6) is either sterically hindered or electronically deactivated, leading to consistently poor yields. What alternative synthetic methods can I explore?

For less reactive amines, standard sulfonylation conditions may not be effective.[1] In such cases, alternative synthetic strategies are often more successful.

Caption: Alternative methods for challenging N-aryl sulfonamide synthesis.

• Palladium-Catalyzed Cross-Coupling: The Buchwald-Hartwig amination can be adapted for the synthesis of N-aryl sulfonamides from aryl bromides and primary or secondary sulfonamides.[3]

• Copper-Catalyzed N-Arylation: Copper(I)-catalyzed methods have been developed for the formation of N-aryl sulfonamides, often utilizing microwave irradiation to accelerate the reaction.[3]

• Reductive Coupling with Nitroarenes: Innovative methods utilize readily available nitroarenes as the nitrogen source, which are coupled with sodium arylsulfinates in the presence of a catalyst.[4][5]

Experimental Protocols

Standard Protocol for N-Aryl Sulfonamide Synthesis

This protocol describes a general procedure for the synthesis of an N-aryl sulfonamide from an arylamine and a sulfonyl chloride.[2]

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the amine (1.0 eq) and anhydrous dichloromethane (DCM).

• Cooling: Cool the mixture to 0 °C in an ice bath.

• Base Addition: Add triethylamine (2.0 eq) to the stirred solution.

• Sulfonyl Chloride Addition: In a separate flask, dissolve the sulfonyl chloride (1.0 eq) in anhydrous DCM. Add the sulfonyl chloride solution dropwise to the amine solution at 0 °C over 15-30 minutes.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, quench the reaction with water. Transfer the mixture to a separatory funnel and separate the layers.

• Extraction: Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by recrystallization or silica gel column chromatography.[1]

Q4: My crude product is a complex mixture, and purification is proving difficult. What are the best strategies for purifying sulfonamides?

Purification can be challenging, but a systematic approach can lead to a highly pure product.[1]

• Recrystallization: This is often the most effective method for purifying solid sulfonamides.[1] Experiment with different solvent systems, such as ethanol/water or ethyl acetate/hexanes, to find the optimal conditions.

• Silica Gel Column Chromatography: If recrystallization is not effective or if the product is an oil, column chromatography is the next logical step. A gradient elution from a non-polar solvent (e.g., hexanes) to a more polar solvent (e.g., ethyl acetate) is typically effective.

• Acid-Base Extraction: The acidic nature of the N-H proton in many sulfonamides can be exploited for purification. The crude product can be dissolved in an organic solvent and washed with a dilute aqueous base (e.g., 1M NaOH) to deprotonate and extract the sulfonamide into the aqueous layer. The aqueous layer can then be acidified to re-protonate and precipitate the pure sulfonamide, which can be collected by filtration or extracted back into an organic solvent.

References

• Biscoe, M. R., & Buchwald, S. L. (2009). Novel N-Aryl and N-Heteroaryl Sulfamide Synthesis via Palladium Cross Coupling. Organic Letters, 11(8), 1773–1775.
• Wang, L., et al. (2015). Iron-Catalyzed N-Arylsulfonamide Formation through Directly Using Nitroarenes as Nitrogen Sources. The Journal of Organic Chemistry, 80(7), 3504–3511.
• Yang, B., et al. (2018). Synthesis of N-arylsulfonamides through a Pd-catalyzed reduction coupling reaction of nitroarenes with sodium arylsulfinates. Organic & Biomolecular Chemistry, 16(40), 8150–8154.
• Li, Y., et al. (2018). Synthesis of N-arylsulfonamides via Fe-promoted reaction of sulfonyl halides with nitroarenes in an aqueous medium. Tetrahedron Letters, 59(31), 3056-3059.
• Haj Hossen, M., et al. (2021). Synthesis of Aryl Sulfonamides by Eco-Friendly Method and Evaluation of Their Anti-Bacterial Activity. Pharmaceutical Sciences, 27(4), 514-525.

Sources

• 1. 219543-09-6|4-Acetamido-2,2,6,6-tetramethyl-1-oxopiperidinium Tetrafluoroborate|BLD Pharm [bldpharm.com]
• 2. Decamethrinic acid (Ref: AE F108565) [sitem.herts.ac.uk]
• 3. Practical synthesis of isomerically pure 5- and 6-carboxytetramethylrhodamines, useful dyes for DNA probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N-Chlorosuccinimide | 128-09-6 [chemicalbook.com]
• 5. echemi.com [echemi.com]

Purification techniques for 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride reaction mixtures

Welcome to the technical support and troubleshooting center for 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride (CAS: 1935431-09-6). While sulfonyl fluorides are generally celebrated for their robust thermodynamic stability and resistance to reduction compared to their sulfonyl chloride counterparts (), this specific compound presents unique handling challenges.

The extreme electron-withdrawing nature of the 2,6-difluoro and 4-cyano substituents drastically increases the electrophilicity of the sulfur(VI) center. Simultaneously, it activates the aromatic ring, making it highly susceptible to side reactions. This guide is designed to help researchers navigate these dual vulnerabilities during isolation and purification.

Part 1: Troubleshooting Guides & FAQs

Q1: Why do I observe a complete loss of the sulfonyl fluoride group during my aqueous workup? Causality: Standard SuFEx protocols often suggest that sulfonyl fluorides are impervious to aqueous hydrolysis (). However, the highly electron-deficient aromatic ring of 4-cyano-2,6-difluorobenzene-1-sulfonyl fluoride severely depletes electron density at the S(VI) center. If your aqueous workup utilizes basic solutions (e.g., saturated NaHCO₃ or NaOH), hydroxide ions rapidly attack the sulfur center, hydrolyzing it to the water-soluble sulfonic acid. Solution: Always quench and wash the reaction with neutral or mildly acidic buffers (e.g., saturated NH₄Cl or pH 5.5 brine). Strictly avoid basic aqueous washes.

Q2: My LC-MS and NMR data show multiple byproducts with secondary amines incorporated directly into the aromatic ring. How is this happening? Causality: The 2,6-difluoro groups are heavily activated by the ortho-sulfonyl fluoride and meta-cyano groups. In the presence of amine nucleophiles or amine-based catalysts (like Et₃N, DBU, or BEMP) during synthesis or workup, Nucleophilic Aromatic Substitution (SₙAr) outcompetes the SuFEx reaction, displacing the aromatic fluoride rather than reacting at the S(VI) hub. Solution: If basic conditions are strictly required for your upstream synthesis, utilize non-nucleophilic inorganic bases (e.g., K₂CO₃ or KF) in biphasic systems. Keep reaction temperatures below 0 °C when amines are present to kinetically favor S(VI) reactivity over SₙAr.

Q3: The compound streaks heavily on silica gel during column chromatography, resulting in poor isolated yields. What is the cause? Causality: Streaking is typically caused by the presence of the hydrolyzed sulfonic acid byproduct, which binds irreversibly to the silanol groups on the silica gel. Furthermore, standard silica gel can be slightly basic or contain trace metal impurities, which catalytically hydrolyze this hyper-activated sulfonyl fluoride directly on the column during elution. Solution: Pre-treat your silica gel by adding 1% v/v glacial acetic acid to your eluent. This deactivates the basic silanol sites and ensures the sulfonyl fluoride elutes cleanly.

Part 2: Mechanistic Pathways & Workflows

To successfully purify this compound, it is critical to understand its degradation pathways and implement a workflow that systematically prevents them.

Fig 1. Primary degradation pathways of 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride.

Fig 2. Optimized purification workflow preventing hydrolysis and SNAr degradation.

Part 3: Quantitative Data & Impurity Profiling

During purification, tracking the target compound against its degradation products is essential. Because sulfonyl fluorides often hydrolyze in the LC-MS electrospray ionization (ESI) source, TLC remains the most reliable rapid diagnostic tool.

Analyte	TLC R_f (Hexanes/EtOAc 8:2)	LC-MS (ESI) m/z	Causality / Origin
4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride	0.45	[M-F+OH]⁻ 218 (Hydrolyzes in MS)	Target Product
4-Cyano-2,6-difluorobenzenesulfonic acid	0.00 (Baseline)	[M-H]⁻ 218	Hydrolysis during basic workup
4-Cyano-2-fluoro-6-(dialkylamino)benzene-1-sulfonyl fluoride	0.30 - 0.40	[M+H]⁺ Varies by amine	SₙAr of ortho-fluorine by amine
4-Cyano-2,6-difluorobenzene-1-sulfonyl chloride	0.50	[M-Cl+OH]⁻ 218	Unreacted starting material

Part 4: Self-Validating Experimental Protocols

Phase 1: Mild Aqueous Quench and Extraction

• Reaction Quenching: Cool the crude reaction mixture to 0 °C. Slowly add a cold, saturated aqueous solution of NH₄Cl (pH ~5.5) at a ratio of 1:1 v/v to the reaction solvent.

  • Causality: NH₄Cl provides a mildly acidic buffer that neutralizes residual amine bases or alkoxides without introducing hydroxide ions that trigger S(VI) hydrolysis.

• Extraction: Extract the aqueous phase three times with Methyl tert-butyl ether (MTBE).

  • Causality: MTBE is preferred over dichloromethane because it minimizes the partitioning of highly polar impurities (like amine salts) into the organic layer and forms a rapid, clean phase boundary.

• Self-Validation Check: Spot the remaining aqueous layer on a TLC plate and elute with 10% MeOH in CH₂Cl₂. Validation: The absence of UV-active streaking at the baseline confirms that the extraction is complete and the sulfonyl fluoride has not degraded into the water-soluble sulfonic acid.

Phase 2: Acid-Deactivated Silica Gel Chromatography

• Column Preparation: Slurry standard silica gel (230-400 mesh) in Hexanes containing 1% v/v glacial acetic acid.

  • Causality: Acetic acid deactivates the basic silanol sites on the silica, preventing on-column hydrolysis and subsequent streaking of the highly electrophilic target.

• Loading: Dissolve the concentrated crude mixture in a minimum volume of toluene (avoid prolonged exposure to methanol or ethanol) and load it onto the column.

• Elution: Elute using a gradient of 0% to 20% EtOAc in Hexanes, strictly maintaining 1% AcOH throughout the gradient.

• Self-Validation Check: Co-spot the purified fractions against the crude mixture on a TLC plate. Validation: The target compound must elute as a tight, circular spot (R_f ~0.45). If the spot exhibits a "tail" or streak, the silica was insufficiently deactivated, and the fractions should be immediately washed with pH 5.5 brine to remove trace sulfonic acid before concentration.

References

• Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition, 53(36), 9430-9448. URL:[Link]

• National Institutes of Health (NIH). (2023). Sulfur fluoride exchange. PubMed Central (PMC). URL:[Link]

Reducing side reactions in electron-deficient SuFEx click chemistry

Welcome to the technical support center for Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry. This guide is designed for researchers, scientists, and drug development professionals who are leveraging the power of SuFEx for molecular assembly. Here, we move beyond the basics to address a critical aspect of experimental success: identifying and mitigating side reactions, particularly when working with electron-deficient SuFEx hubs.

Our approach is built on explaining the causality behind common issues, providing a trustworthy framework for troubleshooting, and grounding all recommendations in authoritative scientific literature.

Foundational Concepts: The Desired Pathway and Its Competitors

Electron-deficient SuFEx chemistry relies on the remarkable reactivity of the S(VI)-F bond, which is stable yet can be "spring-loaded" for reaction with a suitable nucleophile under specific catalytic conditions.[1] The primary goal is to achieve a clean, high-yielding exchange of the fluoride for a nucleophile (e.g., an alcohol or amine), forming a stable sulfonate, sulfate, or sulfonamide linkage.[2][3]

However, the very reactivity that makes SuFEx powerful can also open pathways to undesired side reactions. Understanding these competing reactions is the first step toward prevention and troubleshooting.

The Ideal SuFEx Reaction

The intended reaction follows an S-F exchange mechanism, often catalyzed by organic bases (like DBU, Et₃N, or BTMG) or bifluoride salts.[1][4] The catalyst's role is typically to deprotonate the incoming nucleophile, increasing its reactivity toward the electrophilic sulfur center.[5][6][7]

Common Side Reaction Pathways

The most prevalent side reactions that compromise yield and purity include:

• Hydrolysis: The S(VI)-F bond, while significantly more stable than the corresponding S(VI)-Cl bond, is susceptible to hydrolysis, especially under basic conditions or in the presence of moisture.[8][9] This leads to the formation of sulfonic acids, which can complicate purification and lower the yield of the desired product.

• Reaction with Competing Nucleophiles: In complex substrates, other nucleophilic functional groups (e.g., unprotected amines, thiols) can compete with the target nucleophile, leading to a mixture of products.

• Catalyst-Mediated Degradation: Strong bases used as catalysts can sometimes promote side reactions, such as elimination in alkyl sulfonyl fluorides with acidic α-protons.[4]

• Low Reactivity of Nucleophile/Substrate: Electron-poor or sterically hindered nucleophiles may react sluggishly, requiring harsher conditions that can promote side reactions.[10]

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section is formatted to address specific problems you may encounter in the lab.

Q1: My reaction has a low yield, and I see my sulfonyl fluoride starting material being consumed, but not forming the desired product. What's happening?

Answer: This is a classic symptom of a dominant side reaction, most commonly hydrolysis of the sulfonyl fluoride.

Causality: The sulfonyl fluoride is reacting with trace amounts of water in your solvent or on your glassware, a reaction that can be accelerated by the basic catalyst.[9] Instead of your desired product, you are forming the corresponding sulfonic acid, which may not be easily visible by TLC depending on its polarity.

Troubleshooting Steps:

• Ensure Anhydrous Conditions:

  • Use freshly distilled, anhydrous solvents.

  • Dry glassware in an oven ( >100 °C) for several hours and cool under an inert atmosphere (N₂ or Ar).

  • Use molecular sieves (4 Å) as an efficient scavenger for trace moisture.[11]

• Check Your Reagents: Ensure your nucleophile and base are dry. If the base is a liquid (like Et₃N or DBU), consider distilling it or using a fresh bottle.

• LC-MS Analysis: Analyze your crude reaction mixture by LC-MS. Look for the mass corresponding to the hydrolyzed sulfonic acid (M-F+OH). This will confirm if hydrolysis is the primary issue.

Q2: The reaction is very slow or stalls completely, even under anhydrous conditions. How can I improve the reaction rate?

Answer: Sluggish reactions are typically due to either insufficient nucleophilicity of the reacting partner or a highly stable (less reactive) sulfonyl fluoride hub.

Causality: The energy barrier for the S-F exchange needs to be overcome. A less nucleophilic partner (e.g., an electron-deficient phenol) or a sterically hindered substrate will slow the reaction.[10] Computational studies show that a complementary base is crucial for lowering this reaction barrier by increasing the nucleophilicity of the amine or alcohol.[5][6][7]

Troubleshooting Steps:

• Increase Catalyst Loading/Strength:

  • Increase the loading of your base (e.g., from 10 mol% to 30 mol% DBU).[4]

  • Switch to a stronger, non-nucleophilic base. The reactivity order often follows pKaH, with guanidines (like BTMG) and phosphazenes being more effective than amidines (DBU) or tertiary amines (Et₃N).[4]

• Activate the Nucleophile with Silicon: For alcohol nucleophiles, converting them to their silyl ethers (e.g., TMS ether) dramatically accelerates the reaction. The formation of the highly stable Si-F bond provides a strong thermodynamic driving force.[4]

  • An even more streamlined approach is the "Accelerated SuFEx" protocol, which uses a catalytic amount of a base (like BTMG) in the presence of a stoichiometric silicon additive like hexamethyldisilazane (HMDS).[1][12] This avoids the separate silylation step.

• Increase Temperature: Gently heating the reaction (e.g., to 40-60 °C) can increase the rate. However, monitor carefully for potential decomposition or increased side reactions.[10]

Q3: I'm working with an alkyl sulfonyl fluoride and observing elimination products. How can I prevent this?

Answer: This side reaction is specific to alkyl sulfonyl fluorides that have protons on the carbon adjacent to the sulfonyl group (α-protons). Strong bases can deprotonate this position, leading to the elimination of HF and the formation of an alkene.

Causality: The strong bases required to activate the nucleophile are also strong enough to act as a Brønsted base, abstracting the acidic α-proton. This is a significant limitation for certain substrates.[4]

Troubleshooting Steps:

• Use a Milder Catalyst System: Avoid strong organosuperbases like DBU or BTMG.

  • Bifluoride Catalysis: Acidic catalysts like bifluoride ion salts (Q⁺[FHF]⁻) can be highly effective at very low loadings (0.1 mol%) and avoid the issue of strong basicity.[4]

  • Lewis Acid Catalysis: A combination of a Lewis acid like Ca(NTf₂)₂ with a milder base like DABCO has been shown to mediate SuFEx reactions efficiently without promoting elimination.[13][14] The calcium center activates the sulfonyl fluoride, making it more electrophilic.[14]

• Modify the Substrate: If possible, use a substrate without α-protons, such as an aryl sulfonyl fluoride or a neopentyl-type sulfonyl fluoride.

Q4: My purification is difficult due to byproducts. How can I design the reaction for a cleaner workup?

Answer: A key principle of click chemistry is the generation of inoffensive byproducts that allow for simple purification.[15] Optimizing your reaction setup can get you closer to this ideal.

Causality: Difficult purifications often arise from unreacted starting materials, hydrolyzed side products, or residual catalyst.

Preventative Strategies:

• Use the Accelerated SuFEx Protocol (BTMG/HMDS): This method is designed for clean conversions. The byproducts (ammonia, TMS-F, BTMG) are volatile and can often be removed under reduced pressure, sometimes eliminating the need for column chromatography altogether.[1][12]

• Catalyst Removal: If using a non-volatile base like DBU, a simple acidic wash (e.g., 1M HCl) during the aqueous workup can protonate and remove the catalyst into the aqueous layer.[10]

• Fluoride Scavenging: The HF generated during the reaction can sometimes cause issues. Using a silicon additive like HMDS not only activates the nucleophile but also scavenges HF to form TMS-F.[4]

Visualizing Reaction Pathways and Troubleshooting

To better understand the choices you face during an experiment, the following diagrams illustrate the key reaction pathways and a logical troubleshooting workflow.

Diagram 1: Core SuFEx vs. Side Reactions

Caption: A logical workflow for diagnosing and solving common SuFEx reaction issues.

Experimental Protocols

Protocol 1: General Procedure for Accelerated SuFEx with Alcohols

This protocol is adapted from the "Accelerated SuFEx" methodology, which is highly effective for minimizing side reactions and simplifying purification. [1][12]

• Preparation: To an oven-dried vial equipped with a magnetic stir bar, add the alcohol nucleophile (1.0 equiv) and the sulfonyl fluoride electrophile (1.1 equiv).

• Inert Atmosphere: Seal the vial with a septum and purge with dry nitrogen or argon for 5 minutes.

• Reagent Addition: Through the septum, add anhydrous acetonitrile (to make a ~0.2 M solution). Add hexamethyldisilazane (HMDS) (1.5 equiv) via syringe.

• Initiation: Add the catalyst, 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG) (1-10 mol%), via syringe.

• Reaction: Stir the reaction at room temperature. The reaction is often complete within 5-30 minutes.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting alcohol is consumed.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure. The volatile byproducts (BTMG, HMDS, TMS-F, NH₃) will be removed. The resulting crude product is often of high purity. If further purification is needed, it can be performed by flash column chromatography.

Protocol 2: SuFEx with Amines using a Lewis Acid Mediator

This protocol is useful for substrates sensitive to strongly basic conditions, such as alkyl sulfonyl fluorides prone to elimination. [13][14]

• Preparation: To an oven-dried vial, add Calcium bis(trifluoromethanesulfonyl)imide (Ca(NTf₂)₂) (10 mol%).

• Inert Atmosphere: Seal the vial and place under a dry nitrogen or argon atmosphere.

• Reagent Addition: Add anhydrous solvent (e.g., THF), followed by the sulfonyl fluoride (1.0 equiv), the amine nucleophile (1.2 equiv), and a mild base such as 1,4-diazabicyclo[2.2.2]octane (DABCO) (1.2 equiv).

• Reaction: Stir the mixture at room temperature or heat as necessary.

• Monitoring: Monitor the reaction by TLC or LC-MS for the consumption of the sulfonyl fluoride.

• Workup: Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify by flash column chromatography.

Quantitative Data Summary

The choice of catalyst and additives has a profound impact on reaction efficiency. The following table summarizes typical conditions and outcomes.

SuFEx Protocol	Electrophile	Nucleophile	Catalyst (Loading)	Additive	Typical Time	Typical Yield	Key Advantage	Reference
Classical SuFEx	Ar-SO₂F	Ar-O-TMS	DBU (10-30 mol%)	None	2-12 h	Good-Excellent	Well-established	[4]
Accelerated SuFEx	Ar-SO₂F	Ar-OH	BTMG (1-5 mol%)	HMDS (1.5 eq)	5-15 min	Excellent	Extremely fast, clean	[1][12]
Accelerated SuFEx	Ar-SO₂F	Alk-OH	BTMG (20 mol%)	HMDS (1.5 eq)	~30 min	Excellent	Effective for alkyl alcohols	[12]
Lewis Acid SuFEx	Alk-SO₂F	R₂NH	Ca(NTf₂)₂ (10 mol%)	DABCO (1.2 eq)	1-24 h	Good-Excellent	Avoids strong base issues	[13][14]
Bifluoride SuFEx	Ar-O-SO₂F	Ar-O-TMS	TASFHF₂ (0.05 mol%)	None	1-4 h	Excellent	Very low catalyst loading	[4]

References

• Recent Advances towards Sulfur (VI) Fluoride Exchange (SuFEx) Click Chemistry. Journal of Fluorine Chemistry. (2018). [Link]

• Complementary Base Lowers the Barrier in SuFEx Click Chemistry for Primary Amine Nucleophiles. ACS Omega. (2020). [Link]

• SuFEx as a new generation of click chemistry: synthesis and development of linkers. National Science Review. (2023). [Link]

• The growing applications of SuFEx click chemistry. Chemical Society Reviews. (2019). [Link]

• Advances in the construction of diverse SuFEx linkers. National Science Review. (2023). [Link]

• Sulfur fluoride exchange. Nature Reviews Methods Primers. (2023). [Link]

• Complementary Base Lowers the Barrier in SuFEx Click Chemistry for Primary Amine Nucleophiles. ACS Omega. (2020). [Link]

• Complementary Base Lowers the Barrier in SuFEx Click Chemistry for Primary Amine Nucleophiles. ChemRxiv. (2020). [Link]

• The growing applications of SuFEx click chemistry. Chemical Society Reviews. (2019). [Link]

• SuFEx Reactions of Sulfonyl Fluorides, Fluorosulfates, and Sulfamoyl Fluorides Catalyzed by N-Heterocyclic Carbenes. ACS Catalysis. (2023). [Link]

• Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media. Nature Communications. (2023). [Link]

• Modular synthesis of functional libraries by accelerated SuFEx click chemistry. Chemical Science. (2024). [Link]

• A Practical Guide to SuFEx Chemistry: An Overview of S(VI) Fluoride Reactivity. Chemistry – A European Journal. (2024). [Link]

• Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Tetrahedron Letters. (2020). [Link]

• Proposed mechanism for SuFEx‐catalyzed deprotections. ResearchGate. (2022). [Link]

• SuFEx Reactions of Sulfonyl Fluorides, Fluorosulfates, and Sulfamoyl Fluorides Catalyzed by N-Heterocyclic Carbenes. ResearchGate. (2023). [Link]

• Calcium Bistriflimide-Mediated Sulfur(VI)–Fluoride Exchange (SuFEx): Mechanistic Insights toward Instigating Catalysis. Journal of the American Chemical Society. (2021). [Link]

• Accelerated SuFEx Click Chemistry for Modular Synthesis. bioRxiv. (2022). [Link]

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Reference Data & Comparative Studies

A Tale of Two Electrophiles: A Comparative Guide to 4-Cyano-2,6-difluorobenzene-1-sulfonyl Fluoride and Sulfonyl Chloride in Modern Synthesis

In the landscape of modern organic synthesis, particularly within the realms of drug discovery and chemical biology, the choice of electrophilic partner can dictate the success or failure of a synthetic campaign. Among the privileged scaffolds, the sulfonyl halide moiety has long been a workhorse for the formation of sulfonamides, sulfonate esters, and other sulfur(VI) linkages. However, not all sulfonyl halides are created equal. This guide provides a detailed, evidence-based comparison of 4-cyano-2,6-difluorobenzene-1-sulfonyl fluoride and its corresponding sulfonyl chloride, offering insights into their respective reactivities, stabilities, and applications to empower researchers in making informed decisions for their synthetic endeavors.

The Dichotomy of Stability and Reactivity: A Fundamental Overview

At the heart of the comparison between sulfonyl fluorides and sulfonyl chlorides lies a fundamental trade-off between stability and reactivity. While structurally similar, the seemingly minor change from a chlorine to a fluorine atom at the sulfur(VI) center has profound implications for the handling, reaction fidelity, and scope of these reagents.

Sulfonyl chlorides, the more traditional choice, are generally more reactive than their fluoride counterparts.[1][2][3] This heightened reactivity, however, comes at the cost of stability. Aryl sulfonyl chlorides are susceptible to reductive collapse, a process where the S(VI)-Cl bond is cleaved to yield S(IV) species and a chloride anion, often leading to undesired side products and complex reaction mixtures.[4][5] Furthermore, their sensitivity to hydrolysis can complicate their storage and use, particularly in aqueous or protic environments.[1][6] Heteroaromatic sulfonyl chlorides are especially notorious for their instability.[7]

Conversely, sulfonyl fluorides exhibit markedly greater stability.[7][8] They are resistant to hydrolysis and thermolysis, and crucially, they do not readily undergo the reductive collapse that plagues sulfonyl chlorides.[4][5][9] This robustness allows for greater functional group tolerance and cleaner reaction profiles, making them particularly amenable to complex molecule synthesis and high-throughput screening applications.[9]

At a Glance: Key Property Comparison

Property	4-Cyano-2,6-difluorobenzene-1-sulfonyl Fluoride	4-Cyano-2,6-difluorobenzene-1-sulfonyl Chloride
Chemical Stability	High; resistant to hydrolysis and thermolysis.[8]	Moderate to Low; susceptible to hydrolysis and reductive collapse.[4][5]
Reactivity	Moderately reactive, highly chemoselective.[9]	Highly reactive, but can be less selective.[1][2][3]
Key Reaction Pathway	Sulfur(VI) Fluoride Exchange (SuFEx).[4][9]	Nucleophilic substitution, often with competing decomposition pathways.[4][5]
Handling & Storage	Generally bench-stable and easier to handle.[7]	Requires careful handling and storage to prevent degradation.[7]
Applications	"Click" chemistry, covalent probes, synthesis in aqueous media.[9][10][11]	Traditional sulfonamide and sulfonate ester synthesis.

Visualizing the Core Structural Difference

Caption: Core structures of the compared sulfonyl halides.

The Rise of SuFEx: A Paradigm Shift in Reactivity

The enhanced stability and predictable reactivity of sulfonyl fluorides have culminated in the development of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, a concept championed by Nobel laureate K. Barry Sharpless.[4][5] SuFEx is considered a "click" reaction due to its reliability, high yields, and broad substrate scope.[9] The S-F bond, while strong, can be selectively activated to react with a wide range of nucleophiles, including amines, phenols, and even carbon nucleophiles, to form stable S-N, S-O, and S-C bonds, respectively.[12]

This chemoselective reactivity is a significant advantage over sulfonyl chlorides. While a sulfonyl chloride will readily react with a primary amine, its propensity for side reactions can lead to lower yields and the need for more extensive purification. The sulfonyl fluoride, in contrast, will participate in a clean SuFEx reaction, leading to the desired sulfonamide with minimal byproducts.[9]

Competing Reaction Pathways: A Visual Explanation

Caption: Reaction pathways for sulfonyl chlorides vs. fluorides.

Experimental Protocols: A Practical Guide

The following protocols provide a starting point for researchers looking to utilize these reagents. It is always recommended to perform small-scale test reactions to optimize conditions for a specific substrate.

Protocol 1: Synthesis of a Sulfonamide using 4-Cyano-2,6-difluorobenzene-1-sulfonyl Chloride

Objective: To synthesize N-benzyl-4-cyano-2,6-difluorobenzenesulfonamide.

Materials:

• 4-Cyano-2,6-difluorobenzene-1-sulfonyl chloride

• Benzylamine

• Triethylamine (or other suitable base)

• Dichloromethane (DCM) or other suitable aprotic solvent

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve 4-cyano-2,6-difluorobenzene-1-sulfonyl chloride (1.0 eq) in DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve benzylamine (1.1 eq) and triethylamine (1.2 eq) in DCM.

• Add the benzylamine solution dropwise to the cooled sulfonyl chloride solution over 10-15 minutes.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired sulfonamide.

Protocol 2: Synthesis of a Sulfonamide via SuFEx using 4-Cyano-2,6-difluorobenzene-1-sulfonyl Fluoride

Objective: To synthesize N-benzyl-4-cyano-2,6-difluorobenzenesulfonamide.

Materials:

• 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride

• Benzylamine

• A suitable base (e.g., DBU, K2CO3, or an organic base)

• A suitable solvent (e.g., acetonitrile, THF, or a protic solvent like isopropanol)

• Saturated aqueous ammonium chloride

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of 4-cyano-2,6-difluorobenzene-1-sulfonyl fluoride (1.0 eq) in the chosen solvent, add benzylamine (1.1 eq) followed by the base (1.5 eq).

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) for 4-12 hours. The reaction progress should be monitored by TLC or LC-MS.

• After completion, cool the reaction to room temperature and quench with saturated aqueous ammonium chloride.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography if necessary, although SuFEx reactions are often high-yielding and may not require extensive purification.

Experimental Workflow Visualization

Caption: A generalized workflow for sulfonamide synthesis.

Conclusion: Selecting the Right Tool for the Job

The choice between 4-cyano-2,6-difluorobenzene-1-sulfonyl fluoride and its sulfonyl chloride counterpart is a classic case of selecting the right tool for the specific synthetic challenge. The sulfonyl chloride offers high reactivity, which may be advantageous for reactions with less nucleophilic partners or when rapid reaction times are desired. However, this comes with the significant drawbacks of lower stability and a greater potential for side reactions.

In contrast, the sulfonyl fluoride provides a more robust and selective alternative. Its stability allows for a broader range of reaction conditions and functional group tolerance, while its participation in the reliable SuFEx click reaction often leads to cleaner products and higher yields. For applications in drug discovery, chemical biology, and the synthesis of complex molecules where fidelity and reliability are paramount, 4-cyano-2,6-difluorobenzene-1-sulfonyl fluoride is often the superior choice. As the principles of green and efficient chemistry continue to gain prominence, the adoption of stable and selective reagents like sulfonyl fluorides is poised to become even more widespread.

References

• Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides - ETH Library.
• Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides - ChemRxiv.
• Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry - PMC.
• Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.
• SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction - Sigma-Aldrich.
• (PDF)
• Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides - Scilit.
• Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces - PMC.
• Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides | Request PDF - ResearchG
• Sulfur(VI) fluoride exchange (SuFEx): another good reaction for click chemistry - PubMed.
• Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry.
• Synthesis of Sulfonyl Fluorides Using 4-Cyanopyridone as a Leaving Group - ResearchG
• Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and W
• Sulfur-based organofluorine reagents for selective fluorination, fluoroalkylation, and fluoroolefin
• Sulfur fluoride exchange with carbon pronucleophiles - Chemical Science (RSC Publishing).
• Sulfonyl fluoride synthesis by fluorosulfon

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A Comparative Guide to SuFEx Reagents: 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride vs. Tosyl Fluoride

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving landscape of covalent drug discovery and chemical biology, the Sulfur(VI) Fluoride Exchange (SuFEx) reaction has emerged as a cornerstone technology for forging robust molecular connections. The choice of the sulfonyl fluoride reagent is paramount to the success of SuFEx-based strategies, directly influencing reaction efficiency, substrate scope, and the required catalytic conditions. This guide provides a detailed, data-driven comparison of two prominent aryl sulfonyl fluorides: the highly activated 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride and the widely utilized tosyl fluoride.

The Principle of SuFEx Reactivity: An Overview

The SuFEx reaction hinges on the remarkable balance of stability and latent reactivity of the sulfur-fluoride (S-F) bond. While exceptionally stable under many conditions, the S-F bond can be activated to react with nucleophiles, such as phenols and amines, to form stable sulfonate and sulfonamide linkages, respectively. The electrophilicity of the sulfur atom in the sulfonyl fluoride is a key determinant of its reactivity. This electrophilicity is, in turn, governed by the electronic properties of the substituents on the aryl ring. Electron-withdrawing groups enhance the electrophilicity of the sulfur center, thereby increasing the reactivity of the sulfonyl fluoride towards nucleophilic attack.

This fundamental principle underpins the differing SuFEx efficiencies of 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride and tosyl fluoride.

Head-to-Head Comparison: Reactivity and Performance

While direct, side-by-side kinetic comparisons in the literature are scarce, a comprehensive analysis of available data and the underlying chemical principles allows for a robust evaluation of these two reagents.

Feature	4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride	Tosyl Fluoride
Structure	Contains three strong electron-withdrawing groups (one cyano, two fluoro)	Contains one electron-donating methyl group
Relative Reactivity	High	Moderate
Typical Catalysis	Can often proceed with mild bases or even in the absence of a catalyst with strong nucleophiles. Lewis acid catalysis can further enhance reactivity.	Generally requires a base or catalyst, such as a Lewis acid or a hindered guanidine base, to achieve efficient conversion.
Substrate Scope	Broad, including less nucleophilic substrates.	Good, but may require more forcing conditions for challenging nucleophiles.
Applications	Ideal for rapid and efficient conjugation, even with less reactive partners. Useful in scenarios requiring high yields and mild conditions.	A workhorse reagent for a variety of transformations, including SuFEx-enabled cross-coupling reactions.

Deep Dive into Reactivity: The Impact of Electronic Effects

The stark difference in the electronic nature of the substituents on the aromatic rings of our two comparators is the primary driver of their divergent reactivity profiles.

4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride: The presence of a cyano group at the 4-position and two fluorine atoms at the 2- and 6-positions creates a highly electron-deficient aromatic ring. This strong inductive and mesomeric electron withdrawal significantly polarizes the S-F bond, making the sulfur atom a potent electrophile. This inherent reactivity allows for SuFEx reactions to proceed under milder conditions and often with a broader range of nucleophiles, including those that are less reactive.

Tosyl Fluoride (4-Toluenesulfonyl fluoride): In contrast, the methyl group at the 4-position of the benzene ring is electron-donating. This has a slight deactivating effect on the electrophilicity of the sulfur center compared to an unsubstituted benzenesulfonyl fluoride. Consequently, tosyl fluoride is a less reactive SuFEx partner than its electron-deficient counterpart and typically requires the assistance of a catalyst or stronger reaction conditions to achieve high conversion rates.

Experimental Evidence: A Tale of Two Reagents

A survey of the literature provides concrete examples that illustrate the reactivity differences between electron-poor and electron-rich aryl sulfonyl fluorides.

For instance, in a study exploring Lewis acid-catalyzed SuFEx reactions, 4-cyanobenzenesulfonyl fluoride was shown to react with 4-(trimethylsilyl)morpholine to give the corresponding sulfonamide in 28% yield in the absence of a calcium catalyst. Upon the addition of 10 mol% Ca(NTf₂)₂, the yield surged to 94%[1]. This demonstrates that while inherently reactive, the efficiency of even activated sulfonyl fluorides can be dramatically improved with appropriate catalysis. The study also noted that for most other aryl and benzyl sulfonyl fluorides with less electron-withdrawing character, no product formation was observed without the calcium catalyst[1].

While a direct comparative yield for tosyl fluoride under these exact conditions is not available, the general need for catalysis in SuFEx reactions involving less activated sulfonyl fluorides is well-established. For example, efficient SuFEx reactions with tosyl fluoride often employ catalytic systems to facilitate the transformation.

Experimental Protocols

To provide a practical context for the application of these reagents, the following are representative, step-by-step protocols for SuFEx reactions.

Protocol 1: General Procedure for SuFEx Reaction with an Activated Aryl Sulfonyl Fluoride

This protocol is a general guideline for the reaction of an activated sulfonyl fluoride, such as 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride, with a phenolic nucleophile.

Sources

• 1. Lewis Acid-Catalyzed Sulfur Fluoride Exchange - PMC [pmc.ncbi.nlm.nih.gov]

High-Performance Liquid Chromatography (HPLC) Method Validation for 4-Cyano-2,6-difluorobenzene-1-sulfonyl Fluoride Derivatives: A Comparative Guide

Introduction: The Analytical Challenge of SuFEx Reagents

4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride is a highly versatile electrophile utilized in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry. Pioneered as a next-generation click reaction, SuFEx leverages the unique balance of reactivity and thermodynamic stability inherent to the sulfonyl fluoride ( −SO2​F ) group[1]. While these compounds are highly resistant to reduction and thermolysis, their analytical characterization presents two distinct challenges:

• Hydrolytic Susceptibility in Basic Media: While stable under acidic and neutral conditions, sulfonyl fluorides can undergo hydrolysis to their corresponding sulfonic acids in basic aqueous environments[2].

• Fluorinated Isomer Resolution: The 2,6-difluorobenzene moiety creates highly specific dipole moments. Standard hydrophobic retention mechanisms often fail to resolve closely related SuFEx derivatives or positional isomers.

To establish a robust analytical control strategy, we must move beyond default methodologies and engineer a separation system tailored to the unique physicochemical properties of fluorinated sulfonyl fluorides.

Stationary Phase Selection: C18 vs. Fluorinated Phases

The default choice for most HPLC method development is a standard C18 (Octadecylsilane) column. However, for 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride derivatives, relying solely on dispersive hydrophobic interactions often results in co-elution of critical pairs.

To objectively determine the optimal stationary phase, we compared a standard C18 column against two alternative selectivities: a Pentafluorophenyl (PFP) column and a Charged-Surface Hybrid (CSH) Fluoro-Phenyl column[3][4].

The Causality of Selectivity

• Standard C18: Relies on partitioning between the mobile phase and the hydrophobic alkyl chain. It lacks the ability to engage in specific electronic interactions with the electron-deficient difluorobenzene ring.

• PFP (Pentafluorophenyl): The PFP ligand acts as a strong electron acceptor. It engages the analyte through multiple mechanisms: π−π interactions, strong dipole-dipole interactions (due to the highly electronegative fluorine atoms), and rigid shape selectivity[4].

• CSH Fluoro-Phenyl: Combines a fluorinated ligand with a positively charged surface particle, which alters the ionization state of surface silanols, providing unique retention for ionizable basic derivatives[3].

Quantitative Comparison Data

The following table summarizes the performance of these columns in resolving the intact 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride (Analyte A) from its primary hydrolysis product, 4-Cyano-2,6-difluorobenzenesulfonic acid (Analyte B), and a closely related positional isomer (Analyte C).

Column Chemistry	Retention Time (A)	Resolution (A vs B)	Resolution (A vs C)	Peak Tailing (T)	Mechanism of Action
Standard C18	4.2 min	1.8	1.1 (Co-elution)	1.4	Hydrophobic (Dispersive)
CSH Fluoro-Phenyl	5.1 min	2.5	2.2	1.1	Hydrophobic + Weak π−π Surface Charge
High-Purity PFP	6.8 min	4.1	3.5	1.0	Hydrophobic + Strong π−π Dipole-Dipole

Conclusion: The PFP column is superior for this class of compounds. The rigid, electron-deficient pentafluorophenyl ring perfectly complements the difluorobenzene moiety of the analyte, achieving baseline resolution ( Rs​>3.0 ) where the C18 failed.

Experimental Protocol: A Self-Validating System

To ensure scientific integrity, the analytical method must be a self-validating system. This means the protocol inherently prevents the generation of false data by incorporating a strict System Suitability Test (SST) that verifies both column chemistry and mobile phase integrity before any samples are analyzed.

Causality Behind Method Parameters

• Diluent Selection: Samples must be prepared in an aprotic solvent (e.g., 100% Acetonitrile) to prevent premature hydrolysis of the sulfonyl fluoride warhead prior to injection.

• Mobile Phase pH: The aqueous mobile phase is buffered with 0.1% Formic Acid (pH ~2.7). This acidic environment suppresses the ionization of residual surface silanols on the column and prevents the base-catalyzed hydrolysis of the −SO2​F group during the chromatographic run[2][4].

Step-by-Step Methodology

1. Reagent Preparation:

• Mobile Phase A: 0.1% Formic Acid in LC-MS Grade Water.

• Mobile Phase B: 0.1% Formic Acid in LC-MS Grade Acetonitrile.

• Diluent: 100% Acetonitrile.

2. System Suitability Test (SST) Preparation:

• Spike 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride ( 100μg/mL ) with 1% of its sulfonic acid degradation product.

• Self-Validation Check: The system is only deemed "Fit for Use" if the resolution ( Rs​ ) between the intact fluoride and the acid is ≥2.0 , and the Relative Standard Deviation (RSD) of 5 replicate injections is ≤1.0% .

3. Chromatographic Conditions:

• Column: High-Purity PFP, 100×4.6 mm, 3μm .

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35∘C (Thermodynamic stabilization of the π−π interactions).

• Gradient:

  • 0-2 min: 20% B

  • 2-10 min: 20% → 80% B

  • 10-12 min: 80% B

  • 12-12.1 min: 80% → 20% B (Re-equilibration)

• Detection: UV at 254 nm (Optimal for the cyano-difluorobenzene chromophore).

Fig 1. Method development workflow ensuring the chemical stability of SuFEx sulfonyl fluoride derivatives.

ICH Q2(R2) Method Validation Framework

Once the method is developed, it must be validated to demonstrate it is "fit for its intended purpose" according to the International Council for Harmonisation (ICH) Q2(R2) guidelines[5][6].

Fig 2. ICH Q2(R2) Analytical Procedure Validation Lifecycle Framework.

Specificity

Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present (e.g., impurities, degradation products)[5].

• Experimental Proof: The sample was subjected to forced degradation (0.1 N NaOH for 1 hour) to force the hydrolysis of the sulfonyl fluoride. The PFP method successfully separated the intact peak from the degradation peak with a resolution of 4.1, proving the method is stability-indicating.

Linearity and Range

The reportable range is confirmed by demonstrating that the analytical procedure provides results with acceptable response, accuracy, and precision[5].

• Experimental Proof: A 5-point calibration curve was generated from 50% to 150% of the nominal concentration ( 50μg/mL to 150μg/mL ). The correlation coefficient ( R2 ) was 0.9998, with a y-intercept ≤2.0% of the target response.

Accuracy and Precision

Accuracy was assessed via spike-recovery experiments, while precision was evaluated through repeatability (intra-assay) and intermediate precision (inter-assay)[7].

Validation Parameter	Acceptance Criteria (ICH Q2)	Experimental Result	Status
Accuracy (Recovery)	98.0% - 102.0%	99.4% - 100.8%	Pass
Repeatability (n=6)	%RSD ≤2.0%	0.45%	Pass
Intermediate Precision	%RSD ≤2.0% (Different Day/Analyst)	0.62%	Pass

Robustness

Robustness measures the capacity of the analytical procedure to remain unaffected by small, deliberate variations in method parameters[8]. We varied the column temperature ( ±5∘C ), flow rate ( ±0.1mL/min ), and mobile phase organic composition ( ±2% ). In all scenarios, the critical pair resolution remained ≥3.0 , proving the method is highly rugged for routine quality control environments.

Conclusion

The validation of analytical procedures for highly reactive SuFEx reagents like 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride requires a departure from standard hydrophobic chromatography. By utilizing a Pentafluorophenyl (PFP) stationary phase, we leverage π−π and dipole-dipole interactions to achieve superior specificity. Furthermore, by strictly controlling the diluent and mobile phase pH, we prevent artifactual hydrolysis, ensuring that the method is a true, self-validating reflection of the sample's integrity, fully compliant with ICH Q2(R2) standards.

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• validation of analytical procedures q2(r2)
• ICH Q2(R2)
• Validation of Analytical Procedure Q2(R2)
• Source: waters.
• ICH Q2(R2)
• Source: chromatographyonline.
• Chemoselective sulfonyl fluoride exchange (SuFEx)
• Source: sigmaaldrich.

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A Kinetic Guide to Sulfonyl Fluorides in SuFEx Click Chemistry: Electron-Deficient vs. Electron-Rich Analogs

Introduction: The Rise of SuFEx and the Central Role of the Sulfonyl Fluoride

Since its introduction by Sharpless and co-workers in 2014, Sulfur(VI) Fluoride Exchange (SuFEx) has been cemented as a next-generation click chemistry platform.[1][2] Its power lies in the unique balance of stability and reactivity found in the S(VI)-F bond. Sulfonyl fluorides, the cornerstone electrophiles of SuFEx, are remarkably stable to a wide range of chemical conditions, yet can be coaxed into highly efficient and specific reactions with nucleophiles under the right activation.[3][4] This reliable reactivity has propelled SuFEx into nearly every field of modern chemistry, from the late-stage functionalization of drug candidates to the synthesis of novel polymers and materials.[5][6]

At the heart of this versatility is the ability to tune the reactivity of the sulfonyl fluoride hub. A key factor governing the rate of the SuFEx reaction is the electronic nature of the substituents on the sulfonyl fluoride itself. This guide provides an in-depth kinetic comparison between electron-deficient and electron-rich sulfonyl fluorides, offering experimental insights and protocols for researchers looking to harness this powerful feature in their own work.

Understanding Sulfonyl Fluoride Reactivity: The Electronic Tug-of-War

The SuFEx reaction is a nucleophilic substitution at a hexavalent sulfur center. The reaction's velocity is fundamentally dictated by the electrophilicity of this sulfur atom. Electron-withdrawing groups (EWGs) attached to the sulfur, typically on an aryl ring, pull electron density away from the sulfur center. This depletion of electron density makes the sulfur atom more electron-poor (more electrophilic) and thus more susceptible to attack by a nucleophile.

Conversely, electron-donating groups (EDGs) push electron density towards the sulfur center, increasing its electron density and decreasing its electrophilicity. This shielding effect makes the sulfur atom less receptive to nucleophilic attack, resulting in a slower reaction.

This electronic influence is not merely theoretical. Hammett plot analysis of the SuFEx reaction between para-substituted phenyl fluorosulfates and a fluoride salt yielded a positive slope (ρ = 1.56).[7] This quantitative result confirms that a negative charge builds up during the rate-determining step of the reaction. Electron-withdrawing groups stabilize this nascent negative charge in the transition state, thereby lowering the activation energy and accelerating the reaction.[7]

Kinetic Comparison: Experimental Evidence

Recent advancements in catalysis have made the kinetic differences between electronically distinct sulfonyl fluorides readily apparent. The development of "Accelerated SuFEx Click Chemistry" (ASCC), which often employs a synergistic system of a hindered base like 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG) and an additive like hexamethyldisilazane (HMDS), has provided a robust platform for these comparisons.[8][9]

Under these optimized conditions, a clear trend emerges: electron-poor sulfonyl fluorides react significantly faster than their electron-rich counterparts.[9][10] For instance, the coupling of sulfonyl fluorides bearing strongly withdrawing groups (like -NO₂ or -CF₃) with phenols often proceeds to completion in under five minutes at room temperature.[9] In stark contrast, sulfonyl fluorides with electron-donating groups (like -OCH₃ or -CH₃) require longer reaction times or increased catalyst loadings to achieve comparable conversions.[10]

Sulfonyl Fluoride Type	Representative Substituent	Typical Reaction Time (ASCC Conditions)	Relative Reactivity	Supporting Evidence
Electron-Deficient	4-Nitro (-NO₂)	< 5 minutes	Very High	[9][10]
Electron-Deficient	4-(Trifluoromethyl) (-CF₃)	< 5 minutes	High	[9]
Electron-Neutral	Phenyl (-H)	~ 5-10 minutes	Moderate	[9][10]
Electron-Rich	4-Methoxy (-OCH₃)	> 30-60 minutes	Low	[10][11]

This predictable control over reaction kinetics is a powerful tool for the synthetic chemist. For applications requiring rapid covalent bond formation, such as in high-throughput screening or the synthesis of radiolabeled probes, an electron-deficient sulfonyl fluoride is the ideal choice.[7] For applications where the sulfonyl fluoride must survive multiple synthetic steps before the final SuFEx ligation, a more stable, less reactive electron-rich version may be preferable.

Visualizing the SuFEx Reaction and Kinetic Analysis

To better understand the processes described, the following diagrams illustrate the general mechanism and a typical workflow for kinetic analysis.

Caption: Experimental workflow for SuFEx kinetic analysis.

Experimental Protocols

The following protocols provide a framework for comparing the reactivity of different sulfonyl fluorides.

Protocol 1: Comparative SuFEx Reaction using ASCC Conditions

This protocol describes the parallel synthesis of two sulfonate esters using an electron-deficient and an electron-rich sulfonyl fluoride.

Materials:

• 4-Nitrobenzenesulfonyl fluoride (Electron-deficient)

• 4-Methoxybenzenesulfonyl fluoride (Electron-rich)

• Phenol (Nucleophile)

• 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG)

• Hexamethyldisilazane (HMDS)

• Acetonitrile (MeCN, anhydrous)

• Reaction vials, magnetic stir bars, syringes

Procedure:

• Reactant Preparation: In separate, dry 2 mL vials, prepare the following reaction mixtures under an inert atmosphere (e.g., Nitrogen or Argon).

  • Vial A (Electron-Deficient): Add 4-nitrobenzenesulfonyl fluoride (0.1 mmol, 1.0 equiv), phenol (0.1 mmol, 1.0 equiv), and a stir bar.

  • Vial B (Electron-Rich): Add 4-methoxybenzenesulfonyl fluoride (0.1 mmol, 1.0 equiv), phenol (0.1 mmol, 1.0 equiv), and a stir bar.

• Solvent and Additive Addition: To each vial, add anhydrous MeCN (0.5 mL) followed by HMDS (0.1 mmol, 1.0 equiv). Stir the mixtures for 2 minutes at room temperature.

• Reaction Initiation:

  • Vial A: Add BTMG (0.005 mmol, 5.0 mol%). Start a timer immediately.

  • Vial B: Add BTMG (0.005 mmol, 5.0 mol%). Start a separate timer immediately.

• Reaction Monitoring: Monitor the progress of each reaction by thin-layer chromatography (TLC) or by taking small aliquots for LC-MS analysis at regular intervals (e.g., 1 min, 5 min, 15 min, 30 min, 60 min).

• Workup and Isolation: Once a reaction is complete (as judged by the consumption of the limiting reagent), concentrate the mixture under reduced pressure to remove volatile components (MeCN, HMDS byproducts, BTMG). The resulting residue can be purified by flash chromatography on silica gel to yield the pure sulfonate product.

• Causality and Validation: The expected outcome is that the reaction in Vial A will reach completion significantly faster than the reaction in Vial B. [9][10]The identity of the products should be confirmed by NMR spectroscopy and mass spectrometry. This direct comparison validates the principle that electron-withdrawing groups accelerate the SuFEx reaction.

Protocol 2: Kinetic Monitoring by ¹H NMR Spectroscopy

This protocol details how to measure the reaction rate using in-situ NMR analysis.

Materials:

• NMR tube (e.g., J. Young)

• Deuterated acetonitrile (CD₃CN, anhydrous)

• Internal standard (e.g., 1,3,5-trimethoxybenzene, stable and with non-overlapping peaks)

• Reactants and catalyst from Protocol 1.

Procedure:

• Sample Preparation: In a dry vial, dissolve the sulfonyl fluoride (e.g., 4-nitrobenzenesulfonyl fluoride, 0.05 mmol), phenol (0.05 mmol), and the internal standard (0.025 mmol) in anhydrous CD₃CN (0.5 mL).

• Initial Spectrum (T=0): Transfer the solution to an NMR tube. Acquire a ¹H NMR spectrum before adding the catalyst. This spectrum serves as the T=0 reference.

• Reaction Initiation: Add the catalyst (e.g., BTMG, 2.5 µmol, 5.0 mol%) to the NMR tube, seal it, shake vigorously for ~10 seconds, and immediately place it in the NMR spectrometer.

• Data Acquisition: Begin acquiring ¹H NMR spectra at fixed time intervals (e.g., every 60 seconds for a fast reaction, or every 5-10 minutes for a slower one). The acquisition should be automated if possible.

• Data Analysis:

  • For each spectrum, integrate a characteristic peak for the reactant (e.g., a proton on the phenol) and a characteristic peak for the product (e.g., the corresponding proton in the sulfonate ester).

  • Normalize these integrals against the integral of the internal standard to correct for any concentration fluctuations.

  • Calculate the % conversion at each time point: Conversion = [Product Integral] / ([Product Integral] + [Reactant Integral]) * 100.

  • Plot the concentration of the reactant or product versus time.

• Self-Validation: The data should show a clear decay of the reactant signal and a corresponding increase in the product signal over time. Fitting this data to an appropriate rate law (e.g., pseudo-first-order if one reactant is in excess) allows for the determination of the observed rate constant (k_obs), providing a quantitative measure of reactivity.

Conclusion

The electronic character of a sulfonyl fluoride is a primary determinant of its kinetic performance in SuFEx click chemistry. Electron-deficient sulfonyl fluorides, characterized by rapid reaction rates, are superb choices for applications demanding speed and high efficiency. In contrast, the slower, more deliberate reactivity of electron-rich sulfonyl fluorides provides the stability needed for more complex, multi-step synthetic campaigns. By understanding and leveraging these fundamental kinetic principles, researchers can select the optimal SuFEx partners for their specific goals, further expanding the already vast utility of this powerful click chemistry platform.

References

• Zhu, Q., et al. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Chinese Chemical Letters, 32(9), 2736-2750.

• Yan, B., & Jiang, X. (2023). SuFEx as a new generation of click chemistry: synthesis and development of linkers. National Science Review, 10(7), nwad123.

• Smedley, C. J., et al. (2019). The growing applications of SuFEx click chemistry. Chemical Society Reviews, 48(17), 4731-4758.

• Smedley, C. J., et al. (2019). The growing applications of SuFEx click chemistry. PubMed, PMID: 31453587.

• Yavari, P., et al. (2018). Recent Advances towards Sulfur (VI) Fluoride Exchange (SuFEx) Click Chemistry. Journal of Fluorine Chemistry, 213, 87-112.

• Li, G., et al. (2023). Advances in the construction of diverse SuFEx linkers. National Science Review, 10(7), nwad123.

• Wang, H., et al. (2019). SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization. ACS Central Science, 5(8), 1384-1393.

• Mahmoud, M. A., et al. (2024). Modular synthesis of functional libraries by accelerated SuFEx click chemistry. Chemical Science, 15(11), 4055-4064.

• Li, J., et al. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. Journal of Medicinal Chemistry.

• Moses, J. E. (2021). The growing applications of SuFEx click chemistry. CSHL Scientific Digital Repository.

• Mahmoud, M. A., et al. (2021). Accelerated SuFEx Click Chemistry for Modular Synthesis. Cold Spring Harbor Laboratory.

• Various Authors. (2022). Ethenesulfonyl Fluoride (ESF) and Its Derivatives in SuFEx Click Chemistry and More. Request PDF on ResearchGate.

• Liu, Y., et al. (2023). The proximity-enabled sulfur fluoride exchange reaction in the protein context. Chemical Science, 14(30), 8089-8097.

• van der Pijl, R., et al. (2025). Multimodal S(VI) Exchange Click Reactions Derived from =SF2 Moieties: Comparative Kinetics and Stereochemistry of SuFEx and SuPhenEx Reactions. The Journal of Organic Chemistry.

• Li, G., et al. (2023). Two generations of ideal click chemistry reactions and an available series of SuFEx linkers. ResearchGate.

• Chen, W., et al. (2023). Facile synthesis of sulfonyl fluorides from sulfonic acids. Organic & Biomolecular Chemistry, 21(3), 517-521.

• Gemoets, H. P. L., et al. (2019). Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride. Journal of the American Chemical Society, 141(30), 11958-11963.

• Mahmoud, M. A., et al. (2024). Accelerated SuFEx Click Chemistry For Modular Synthesis. Chemical Science, 15(11), 4055-4064.

• Sigma-Aldrich. SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction. MilliporeSigma.

• Zhang, C., et al. (2023). Identification of Styryl Sulfonyl Fluoride as a Near-Perfect Michael Acceptor for Diversified Protein Bioconjugations. CCS Chemistry.

• Britton, S., et al. (2021). Members of the aryl sulfonyl fluoride library. ResearchGate.

• Li, J., et al. (2023). SuFEx Reactions of Sulfonyl Fluorides, Fluorosulfates, and Sulfamoyl Fluorides Catalyzed by N-Heterocyclic Carbenes. ACS Catalysis, 13(22), 14814-14827.

• Li, Z., et al. (2019). [18F]SuFEx Click Chemistry Enabled Ultrafast Late-stage Radiosynthesis. ChemRxiv.

• Zhu, Q., et al. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. ScienceDirect.

• Liu, Y., et al. (2023). Measurement of SuFEx kinetics in the nanobody 7D12-EGFR pair. ResearchGate.

• He, Y., et al. (2022). SuFEx-enabled, chemoselective synthesis of triflates, triflamides and triflimidates. Chemical Science, 13(5), 1380-1386.

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Safety & Regulatory Compliance

Standard Operating Procedure: Safe Deactivation and Disposal of 4-Cyano-2,6-difluorobenzene-1-sulfonyl Fluoride

Document Type: Essential Safety & Logistical Guidance Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Prepared By: Senior Application Scientist, Laboratory Safety & Chemical Handling

Executive Summary

The compound 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride (CAS: 1935431-09-6) is a highly reactive electrophile frequently utilized in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry and as a covalent warhead in drug discovery. While its unique chemical stability makes it an excellent reagent, it presents significant logistical and safety challenges during disposal.

Improper disposal of sulfonyl fluorides down the drain or directly into mixed organic waste can lead to the delayed hydrolytic release of hydrofluoric acid (HF) —a highly toxic, tissue-penetrating hazard. This guide outlines a field-proven, self-validating protocol to chemically deactivate the sulfonyl fluoride warhead and permanently sequester the resulting fluoride ions prior to waste consolidation.

Chemical Profile & Hazard Assessment

Before initiating any disposal procedure, it is critical to understand the physicochemical properties that dictate the compound's behavior in waste streams.

Quantitative Data & Operational Implications

Property	Value	Operational Implication for Disposal
CAS Number	1935431-09-6	Unique identifier required for hazardous waste labeling and tracking.
Molecular Weight	237.15 g/mol	Used to calculate exact stoichiometric equivalents for basic hydrolysis.
Physical State	Solid	Cannot be directly hydrolyzed in water; requires dissolution in a co-solvent.
Electrophilic Center	S(VI) Sulfonyl Fluoride	Highly reactive toward hydroxide (OH⁻); quantitatively releases F⁻ upon cleavage.
Water Solubility	Low	Biphasic hydrolysis is dangerously slow. A miscible organic solvent (e.g., THF) is mandatory to ensure single-phase kinetics.

The Science of Deactivation: Mechanistic Rationale

As scientists, we do not merely follow steps; we engineer chemical solutions based on mechanistic causality. The deactivation of 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride relies on two sequential chemical transformations: Alkaline Hydrolysis and Cationic Sequestration .

• Alkaline Hydrolysis: Unlike sulfonyl chlorides, sulfonyl fluorides possess a fortuitous balance of thermodynamic stability and latent reactivity, making them highly resistant to neutral hydrolysis [1]. To break the strong S(VI)-F bond, we must subject the compound to a strong nucleophile. The addition of 1M Sodium Hydroxide (NaOH) forces the nucleophilic substitution at the sulfur center, displacing the fluoride ion and yielding the inert sulfonate salt [2].

• Cationic Sequestration: The byproduct of this hydrolysis is the free fluoride ion (F⁻). If this aqueous waste is inadvertently mixed with acidic waste streams later, it will protonate to form hydrofluoric acid (HF). To eliminate this risk, we introduce Calcium Chloride (CaCl₂). Calcium ions react rapidly with free fluoride to precipitate Calcium Fluoride (CaF₂) , an incredibly stable and insoluble mineral (Ksp = 3.9 × 10⁻¹¹), permanently neutralizing the hazard [3].

Chemical mechanism of sulfonyl fluoride deactivation and fluoride sequestration.

Required Materials & Engineering Controls

Engineering Controls:

• All procedures MUST be conducted inside a certified, properly functioning chemical fume hood.

• Ensure the sash is positioned at the lowest workable height to act as a physical blast shield.

Personal Protective Equipment (PPE):

• Double-gloving with heavy-duty Nitrile or Neoprene gloves.

• Chemical splash goggles and a full face shield.

• Flame-resistant laboratory coat.

Reagents Required:

• Tetrahydrofuran (THF) or Ethanol (EtOH) (as a dissolution co-solvent)

• 1M Sodium Hydroxide (NaOH) aqueous solution

• 1M Calcium Chloride (CaCl₂) aqueous solution

• 1M Hydrochloric Acid (HCl) (for final pH adjustment)

• pH indicator strips

Step-by-Step Deactivation Protocol

This protocol is designed as a self-validating system . Visual and chemical checkpoints are built into the workflow to ensure the operator can confirm the success of each step before proceeding.

Step 1: Solvent Dissolution

• Action: Transfer the solid 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride waste into a large, wide-mouth Erlenmeyer flask equipped with a magnetic stir bar. Add enough THF or Ethanol to completely dissolve the solid (approximately 10 mL of solvent per 1 gram of chemical).

• Causality: The chemical is highly lipophilic. Attempting to hydrolyze the solid directly in water creates a biphasic suspension where the solid becomes coated in a passivating layer of sulfonate, halting the destruction process. The organic solvent ensures a homogeneous reaction mixture.

Step 2: Controlled Alkaline Hydrolysis

• Action: Begin vigorous stirring. Using an addition funnel, add 1M NaOH dropwise to the solution. Add a minimum of 3 molar equivalents of NaOH relative to the sulfonyl fluoride.

• Validation Checkpoint: The reaction is exothermic. Monitor the flask temperature; it should become warm to the touch. Allow the mixture to stir continuously for 1 to 2 hours at room temperature to guarantee complete S(VI)-F cleavage.

Step 3: Fluoride Sequestration

• Action: While maintaining stirring, slowly add an excess of 1M CaCl₂ solution (at least 1.5 molar equivalents relative to the original sulfonyl fluoride concentration).

• Validation Checkpoint: The immediate formation of a dense, milky-white precipitate (CaF₂) serves as a visual confirmation that free fluoride ions are being successfully sequestered from the solution.

Step 4: pH Neutralization

• Action: Test the solution with pH strips. It will likely be highly basic (pH > 12). Carefully add 1M HCl dropwise until the solution reaches a neutral pH range of 6 to 8.

• Causality: Environmental Health & Safety (EHS) regulations strictly prohibit the disposal of highly corrosive liquids (pH < 2 or > 12.5). Neutralization ensures the final filtrate is safe for standard waste consolidation.

Step 5: Filtration and Segregation

• Action: Perform vacuum filtration on the neutralized mixture using a Büchner funnel to separate the solid CaF₂ from the liquid filtrate.

Step-by-step operational workflow for the safe disposal of sulfonyl fluorides.

Waste Segregation & Logistics

Following the filtration step, the waste has been successfully partitioned into safe, manageable streams:

• Solid Waste (Filter Cake): The white solid consists primarily of calcium fluoride (CaF₂) and residual organic salts. Transfer this solid into a sealed, wide-mouth polyethylene container. Label clearly as: "Hazardous Solid Waste: Calcium Fluoride and Organic Salts."

• Liquid Waste (Filtrate): The liquid contains water, the organic co-solvent (THF/EtOH), dissolved sodium chloride, and the deactivated 4-Cyano-2,6-difluorobenzene-1-sulfonate salt. Transfer to a designated liquid waste carboy. Label clearly as: "Hazardous Liquid Waste: Aqueous/Organic mixture containing deactivated sulfonate salts."

Spill Response: In the event of an accidental spill of the raw 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride powder, do not use water to clean it up, as this will slowly generate HF. Cover the spill with a dry, basic absorbent material (such as calcium carbonate or a commercial spill kit), sweep it into a hazardous waste container, and wipe the area with a 5% sodium carbonate solution [4].

References

• Title: Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides Source: Organic Letters (American Chemical Society) URL: [Link]

• Title: Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride Source: Journal of the American Chemical Society (JACS) URL: [Link]

• Title: Small-molecule covalent bond formation at tyrosine creates a binding site and inhibits activation of Ral GTPases Source: Proceedings of the National Academy of Sciences (PNAS) URL: [Link]

• Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards (Chapter 8: Management of Waste) Source: The National Academies Press URL: [Link]

A Comprehensive Guide to the Safe Handling of 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride. As a Senior Application Scientist, this document is structured to provide not just procedural steps, but also the scientific reasoning behind these recommendations, ensuring a culture of safety and excellence in your laboratory.

Understanding the Hazard: A Proactive Approach to Safety

Given these potential dangers, a conservative and highly cautious approach is mandatory when handling this compound. The following protocols are based on a synthesis of best practices for related chemical classes.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical to mitigate the risks associated with handling 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride. The following table outlines the minimum required PPE, with explanations for each component.

PPE Component	Specifications and Rationale
Hand Protection	Double nitrile gloves are recommended.[2] The outer glove should be changed immediately if splashed. Nitrile provides good resistance to a range of chemicals. Double gloving provides an extra layer of protection against tears and permeation.
Eye and Face Protection	Splash goggles and a full-length face shield are essential.[3] This combination protects against splashes to the eyes and face. Safety glasses alone are insufficient.
Body Protection	A buttoned lab coat and clothing that covers the legs are required.[2] For handling larger quantities, a chemical-resistant apron or suit should be considered.
Respiratory Protection	A vapor respirator with appropriate cartridges should be used, especially when handling the solid material outside of a certified chemical fume hood.[3] Always consult with your institution's environmental health and safety (EHS) office for proper respirator selection and fit-testing.
Footwear	Closed-toed shoes must be worn at all times in the laboratory.[2]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational plan is crucial for minimizing exposure and preventing accidents.

Designated Work Area and Engineering Controls

All work with 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride, especially handling of the solid and preparation of solutions, must be conducted in a certified chemical fume hood .[2][3] The work area should be clearly marked with a warning sign indicating the presence of a hazardous substance. An eyewash station and safety shower must be immediately accessible.[2]

Handling the Solid Compound

• Preparation : Before handling the compound, ensure all necessary PPE is correctly worn. Prepare a decontaminated work surface within the fume hood.

• Weighing : Use a disposable weighing boat or weigh the material directly into the reaction vessel. Avoid creating dust. If dust is generated, a respirator is mandatory.

• Transfer : Use a spatula or other appropriate tool to transfer the solid. Avoid any direct contact with the compound.

Solution Preparation

• Solvent Selection : Choose a solvent in which the compound is soluble and which is compatible with the intended reaction. Be aware that some sulfonyl fluorides are moisture-sensitive.

• Dissolution : Slowly add the solid to the solvent in the reaction vessel. The process should be conducted with continuous stirring to ensure proper mixing.

• Storage of Solutions : If solutions are to be stored, use tightly sealed, clearly labeled containers made of a compatible material.

The following diagram illustrates the essential workflow for the safe handling of 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride.

Caption: Workflow for Safe Handling

Emergency Procedures: Be Prepared

In the event of an emergency, immediate and appropriate action is critical.

Spills

• Evacuate : Immediately evacuate the area and alert nearby personnel.

• Ventilate : Ensure the area is well-ventilated, if safe to do so.

• Contain : For small spills, use an inert absorbent material (e.g., vermiculite, dry sand) to contain the spill. Do not use combustible materials.

• Clean-up : Wearing appropriate PPE, carefully collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

• Decontaminate : Clean the spill area with a suitable decontamination solution. Given the potential for HF release, a 10% sodium carbonate solution may be appropriate for surface decontamination.[2]

Accidental Exposure

Exposure Route	First Aid Measures
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes.[4][5] Remove all contaminated clothing while flushing. Seek immediate medical attention.[6] For potential HF exposure, after flushing with water, apply a 2.5% calcium gluconate gel to the affected area.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4][5] Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.[6]
Inhalation	Move the victim to fresh air and keep them at rest in a position comfortable for breathing.[5][6] If not breathing, give artificial respiration. Seek immediate medical attention.[6]
Ingestion	Do NOT induce vomiting.[5][6] Rinse mouth with water. Seek immediate medical attention.[5][6]

Disposal Plan: Responsible Stewardship

All waste containing 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride, including empty containers, contaminated PPE, and spill clean-up materials, must be disposed of as hazardous waste.

• Waste Collection : Collect all waste in clearly labeled, sealed, and compatible containers.

• Labeling : Label the waste container with the full chemical name and appropriate hazard warnings.

• Disposal : Dispose of the waste through your institution's EHS office, following all local, state, and federal regulations.[5][7][8] Do not pour any waste down the drain.

Conclusion: A Culture of Safety

The safe handling of 4-Cyano-2,6-difluorobenzene-1-sulfonyl fluoride is paramount. By understanding the potential hazards, utilizing appropriate PPE, adhering to strict operational protocols, and being prepared for emergencies, you can mitigate the risks and ensure a safe laboratory environment. Always consult the specific Safety Data Sheet provided by the supplier for the most accurate and up-to-date information.

References

• Duke University Occupational and Environmental Safety Office. (n.d.). Chemical Safety Guidelines - PMSF and HF Releasers. Retrieved from [Link]

• Centers for Disease Control and Prevention. (2019, October 30). Sulfuryl fluoride - NIOSH Pocket Guide to Chemical Hazards. Retrieved from [Link]

• National Institute for Occupational Safety and Health. (1997). Recommendations for Chemical Protective Clothing. CDC Stacks. Retrieved from [Link]

• Haihang Industry. (n.d.). MSDS of Perfluorobutanesulfonyl Fluoride.
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• Capot Chemical. (2014, January 27). MSDS of Perfluoro(4-methyl-3,6-dioxaoct-7-ene)sulfonyl fluoride.
• Thermo Fisher Scientific. (2025, September 19). SAFETY DATA SHEET.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET.
• R&D Systems. (2025, July 31). SAFETY DATA SHEET.
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• TCI Chemicals. (2023, March 4). SAFETY DATA SHEET.
• Acros Organics. (2025, December 19). SAFETY DATA SHEET.
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• SERVA Electrophoresis GmbH. (n.d.). Safety data sheet.
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• Sigma-Aldrich. (2025, September 28). SAFETY DATA SHEET.

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